Physicochemical properties of Phosphinic acid ethyl phenyl ester
An In-Depth Technical Guide to Ethyl Phenylphosphinate This guide provides a comprehensive technical overview of ethyl phenylphosphinate (CAS No. 2511-09-3), an organophosphorus compound of significant interest to resear...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Ethyl Phenylphosphinate
This guide provides a comprehensive technical overview of ethyl phenylphosphinate (CAS No. 2511-09-3), an organophosphorus compound of significant interest to researchers in organic synthesis and drug development. Moving beyond a simple data sheet, this document offers field-proven insights into the compound's properties, synthesis, reactivity, and safe handling, grounded in authoritative references.
Section 1: Core Chemical Identity and Structure
Ethyl phenylphosphinate, also known as phenylphosphinic acid ethyl ester, is a key intermediate in phosphorus chemistry.[1] Its structure, featuring a stereogenic phosphorus center, makes it a valuable building block for more complex chiral molecules.
Caption: Chemical structure of Ethyl Phenylphosphinate.
Section 2: Physicochemical Properties
The physical properties of ethyl phenylphosphinate dictate its handling, purification, and reaction conditions. Its high boiling point necessitates vacuum distillation for purification, while its solubility profile makes it amenable to reactions in common organic solvents and subsequent aqueous workups.
| Storage Conditions | Store in a cool, dry, well-ventilated area. Keep container sealed.[1][2] Can be stored at 2-8°C under an argon atmosphere for long-term stability.[6] |
Section 3: Spectroscopic Profile
Spectroscopic analysis is critical for confirming the identity and purity of ethyl phenylphosphinate. The key distinguishing features are the large coupling constant between the phosphorus atom and the directly attached proton in ¹H NMR and the characteristic chemical shift in ³¹P NMR.
¹H NMR: The proton spectrum is highly characteristic. The proton directly attached to the phosphorus atom appears as a doublet with a very large coupling constant (J P-H) of approximately 569 Hz.[7] The aromatic protons appear as a multiplet, while the ethoxy group presents as a doublet of quartets for the methylene protons (due to coupling with both the methyl protons and the phosphorus atom) and a triplet for the terminal methyl protons.[7]
³¹P NMR: As a phosphinate, the compound exhibits a ³¹P chemical shift that is sensitive to the electronic environment.[8] This technique is invaluable for monitoring reactions at the phosphorus center, as significant shifts will occur upon oxidation, reduction, or substitution. The chemical shift is reported relative to an external 85% H₃PO₄ standard.[8][9]
IR Spectroscopy: The infrared spectrum is dominated by a strong P=O stretching absorption, typically found in the 1220-1280 cm⁻¹ region.[9] Other key bands include P-O-C stretches and the characteristic absorptions for the aromatic phenyl group.
Mass Spectrometry: Mass spectrometry confirms the molecular weight of 170.15 g/mol .[4] High-resolution mass spectrometry (HRMS) can be used to verify the elemental composition. Predicted adducts such as [M+H]⁺ at m/z 170.04912 are useful for identification in techniques like LC-MS.[10]
Section 4: Synthesis and Reactivity
Ethyl phenylphosphinate is a versatile reagent, primarily due to the reactivity of the P-H bond, which can participate in a variety of addition reactions. Its synthesis is straightforward and can be accomplished via several reliable methods.
Key Reactivity Profile
Palladium-Catalyzed Hydrophosphinylation: It undergoes a regioselective Markovnikov addition reaction with terminal alkynes in the presence of a palladium catalyst, a powerful method for forming C-P bonds.[4][11]
Radical Additions: Free-radical addition to alkenes like ethylene has been reported to proceed with retention of configuration at the phosphorus center.[2][11]
Precursor for Complex Ligands: It serves as a starting material for preparing more elaborate organophosphorus compounds, such as substituted aminomethylphosphinates.[11]
Experimental Protocols: Synthesis
The choice of synthetic route often depends on the availability of starting materials. Both methods described below are reliable and yield a high-purity product.
Protocol 4.1: Synthesis from Phenylphosphinic Acid
This method is efficient and proceeds through an activated intermediate, driven by the release of CO₂.[12]
Setup: To a flask equipped with a magnetic stirrer and addition funnel, add phenylphosphinic acid (1.0 eq) and chloroform (approx. 35 mL per gram of acid).
Reagent Addition: Add ethyl chloroformate (1.0 eq) to the solution.
Initiation: Slowly add pyridine (1.0 eq) dropwise to the stirred solution. The reaction is exothermic and will effervesce as carbon dioxide is released.
Reaction: After the addition is complete, stir the mixture for 10-15 minutes at room temperature.
Workup: Wash the reaction mixture with water, dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), and filter.
Isolation: Evaporate the solvent under reduced pressure to yield pure ethyl phenylphosphinate. Purity can be confirmed by NMR and IR spectroscopy.[12]
Protocol 4.2: Synthesis from Phenylphosphonous Dichloride
This route provides an alternative for laboratories where the dichloride is more readily available.[7]
Setup: Under an argon atmosphere, dissolve phenylphosphonous dichloride (1.0 eq) in dry diethyl ether (approx. 1.5 mL per gram).
Nucleophile Addition: In a separate flask, prepare a solution of absolute ethanol (1.0 eq) and dry pyridine (1.0 eq) in dry diethyl ether (approx. 3.0 mL per gram of dichloride). Add this solution dropwise to the stirred dichloride solution at room temperature.
Hydrolysis: After stirring for one hour, slowly add a mixture of water (1.0 eq) and pyridine (1.0 eq).
Workup: Filter the resulting mixture to remove pyridine hydrochloride precipitate and wash the solid with ether.
Isolation: Combine the filtrates and evaporate the solvent to yield a crude oil.
Purification: Purify the oil by vacuum distillation (e.g., Kugelrohr or short Vigreux column) at 95-98 °C and 0.05 mmHg to obtain pure ethyl phenylphosphinate.[7]
Tautomeric equilibrium of phenylphosphinic acid esters
An In-Depth Technical Guide to the Tautomeric Equilibrium of Phenylphosphinic Acid Esters For Researchers, Scientists, and Drug Development Professionals Abstract Phenylphosphinic acid esters and their derivatives are co...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Tautomeric Equilibrium of Phenylphosphinic Acid Esters
For Researchers, Scientists, and Drug Development Professionals
Abstract
Phenylphosphinic acid esters and their derivatives are cornerstone functional groups in medicinal chemistry, materials science, and synthetic chemistry. Their utility is intrinsically linked to their electronic and structural properties, which are governed by a fascinating and often overlooked phenomenon: tautomeric equilibrium. This guide provides an in-depth exploration of the dynamic equilibrium between the pentavalent, tetracoordinate phosphonate form (P=O) and the trivalent, tricoordinate phosphonite form (P-OH). We will dissect the mechanistic underpinnings of this equilibrium, elucidate the key electronic and environmental factors that control its position, and provide detailed, field-proven protocols for its characterization using modern spectroscopic and computational techniques. This document is intended to serve as a practical and authoritative resource for scientists seeking to understand, control, and leverage this equilibrium in their research and development endeavors.
The Core Concept: A Tale of Two Tautomers
The fundamental reactivity and properties of H-phosphinates, including phenylphosphinic acid esters, are dictated by a prototropic tautomeric equilibrium.[1][2] This equilibrium involves the migration of a proton between the phosphorus and oxygen atoms, resulting in two distinct isomers with different coordination numbers and oxidation states at the phosphorus center.
The Phosphonate Form (P(V)): A tetracoordinate, pentavalent phosphorus species characterized by a strong phosphoryl (P=O) bond and a direct P-H bond. This is the more stable and overwhelmingly predominant tautomer under most conditions.[3][4]
The Phosphonite Form (P(III)): A tricoordinate, trivalent phosphorus species featuring a P-OH group and a lone pair of electrons on the phosphorus atom. This form is significantly more nucleophilic and reactive.[4]
The interconversion between these two forms, while often heavily favoring the P(V) state, is the key to the dual reactivity of these compounds.[1] The P(III) tautomer, even at minute concentrations, is often the active species in reactions such as coordination with transition metals or certain nucleophilic additions.[1][5]
Caption: The phosphonate-phosphonite tautomeric equilibrium.
Factors Influencing the Equilibrium Position (KT)
The position of the tautomeric equilibrium is not static; it is a dynamic state influenced by a confluence of electronic, steric, and environmental factors. Understanding these influences is paramount for predicting and controlling the chemical behavior of phenylphosphinic acid esters.
Electronic Effects of Substituents
The electronic nature of substituents, particularly on the phenyl ring, has a profound impact on the relative stability of the two tautomers.[1][4]
Electron-Donating Groups (EDGs): Substituents like alkyl (-CH₃) or alkoxy (-OCH₃) groups increase electron density on the phosphorus atom. This stabilizes the already electron-rich P(V) center of the phosphonate form, shifting the equilibrium further to the left (favoring P(V)).
Electron-Withdrawing Groups (EWGs): Strongly electron-withdrawing groups, such as nitro (-NO₂) or trifluoromethyl (-CF₃), significantly decrease electron density at the phosphorus center.[4] This destabilizes the P(V) form and, conversely, stabilizes the P(III) phosphonite tautomer, where the phosphorus has a lone pair. In cases with multiple strong EWGs, the P(III) form can become spectroscopically detectable or even the major species.[1]
Solvent Effects
The surrounding solvent medium plays a critical role in stabilizing one tautomer over the other.[1][6]
Polarity: The phosphonate (P(V)) tautomer is generally more polar than the phosphonite (P(III)) tautomer. Consequently, polar solvents tend to stabilize the P(V) form, further entrenching it as the dominant species.[7]
Hydrogen Bonding: Solvents capable of acting as hydrogen-bond donors or acceptors can catalyze the interconversion.[1] Protic solvents can facilitate the proton transfer required for tautomerization, although the uncatalyzed intramolecular proton transfer has a very high activation energy barrier.[1][4]
Caption: Key factors governing the phosphonate-phosphonite equilibrium.
Experimental Characterization and Quantification
Directly observing and quantifying the tautomeric equilibrium requires techniques sensitive to the structural and electronic differences between the P(V) and P(III) forms. Nuclear Magnetic Resonance (NMR) spectroscopy is the undisputed gold standard for this purpose.
³¹P NMR Spectroscopy: The Definitive Tool
Phosphorus-31 NMR provides a direct window into the chemical environment of the phosphorus nucleus. The two tautomers give rise to distinct signals in widely separated regions of the spectrum, allowing for unambiguous identification and quantification.[8]
Phosphonate (P(V)) Chemical Shift (δ): The tetracoordinate P(V) species in phenylphosphinic acid esters typically resonate in the upfield region of the spectrum, generally between +20 to +35 ppm .[9] The signal is often a doublet due to the one-bond coupling to the directly attached proton (¹JP-H ≈ 600-700 Hz), which collapses to a singlet upon ¹H decoupling.[8]
Phosphonite (P(III)) Chemical Shift (δ): The tricoordinate P(III) species is significantly deshielded and resonates far downfield, typically in the range of +110 to +145 ppm .[10]
The equilibrium constant (KT = [P(III)] / [P(V)]) can be determined directly by integrating the respective signals in the ³¹P NMR spectrum. However, due to the low concentration of the P(III) form in most cases, its detection often requires high-field instruments, sensitive cryoprobes, and long acquisition times.
Protocol: Quantitative ³¹P NMR Analysis of Tautomeric Equilibrium
This protocol outlines a standardized procedure for determining the tautomeric ratio in a sample of an alkyl phenylphosphinate.
1. Sample Preparation:
Accurately weigh approximately 20-30 mg of the phenylphosphinic acid ester into a clean, dry NMR tube.
Add ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Toluene-d₈, THF-d₈). Ensure the solvent is anhydrous, as water can influence the equilibrium.[1]
Add a known amount of an internal standard containing a single phosphorus resonance in a clean region of the spectrum (e.g., triphenylphosphine oxide) if absolute quantification is needed. For simple ratio determination, this is not required.
2. NMR Spectrometer Setup:
Use a high-field NMR spectrometer (≥400 MHz) equipped with a broadband probe.
Tune and match the probe for the ³¹P frequency.
Set the sample temperature and allow it to equilibrate for at least 5-10 minutes before acquisition.
3. Acquisition Parameters for Quantitative Analysis:
Technique: Use an inverse-gated decoupling sequence. This involves turning on the ¹H decoupler only during the acquisition period, which suppresses the P-H coupling to yield sharp singlets while eliminating the variable Nuclear Overhauser Effect (NOE) that makes standard decoupled spectra non-quantitative.[8]
Relaxation Delay (d1): Set a long relaxation delay to ensure full relaxation of both phosphorus nuclei. A delay of 5 times the longest T₁ (spin-lattice relaxation time) of the phosphorus signals is required. A d1 of 30-60 seconds is often a safe starting point.
Pulse Width: Use a 30° or 45° flip angle instead of 90° to reduce the necessary relaxation delay.
Spectral Width: Ensure the spectral width is large enough to encompass both the phosphonate (e.g., 0 to 50 ppm) and the potential phosphonite (e.g., 100 to 160 ppm) regions.
Number of Scans (ns): Acquire a sufficient number of scans to achieve a high signal-to-noise ratio, especially to detect the low-abundance P(III) tautomer. This could range from 128 to several thousand scans.
4. Data Processing and Analysis:
Apply an exponential multiplication (line broadening) factor if necessary to improve the signal-to-noise ratio.
Carefully phase and baseline correct the spectrum across the entire width.
Integrate the signals corresponding to the P(V) tautomer and the P(III) tautomer.
Calculate the percentage of each tautomer and the equilibrium constant, KT.
A[label="1. Sample Preparation\n(Anhydrous Solvent)"];
B[label="2. Spectrometer Setup\n(High-Field, Temp. Equil.)"];
C [label="3. Quantitative Acquisition\n(Inverse-Gated Decoupling,\nLong d1)"];
D [label="4. Data Processing\n(Phasing, Baseline Correction)"];
E [label="5. Signal Integration\n(Area_PV, Area_PIII)"];
F [label="6. Calculate KT\nKT = [PIII] / [PV]"];
A -> B -> C -> D -> E -> F;
}
Caption: Workflow for quantitative ³¹P NMR analysis of tautomerism.
Computational Modeling: A Predictive Framework
Quantum chemical calculations, particularly Density Functional Theory (DFT), have become indispensable for studying tautomeric equilibria.[1][7] These methods allow for the prediction of the relative stabilities of the tautomers and the energetic barriers for their interconversion.
Calculations can reliably predict:
Relative Gibbs Free Energies (ΔG): By calculating the ΔG for both the phosphonate and phosphonite forms, the equilibrium constant can be predicted (ΔG = -RT ln KT).[7]
Influence of Substituents: The energetic impact of various EDGs and EWGs can be systematically modeled, corroborating experimental trends.[4][11]
Solvent Effects: The use of a Polarizable Continuum Model (PCM) allows for the simulation of solvent effects on the equilibrium, providing insights that align with experimental observations.[4][12]
Computational studies have confirmed that direct intramolecular proton transfer faces a high activation energy barrier, suggesting that the interconversion is often catalyzed by solvent molecules or occurs via bimolecular mechanisms involving dimer formation.[1][4][13]
Case Study: Substituent Effects on Ethyl Phenylphosphinate
To illustrate the practical impact of the principles discussed, the following table summarizes the predicted effect of various para-substituents on the phenyl ring of ethyl phenylphosphinate. The data demonstrates how the equilibrium shifts in response to electronic perturbations.
Substituent (X)
Group Type
Predicted Effect on KT
Dominant Tautomer
Expected ³¹P Shift (P(V))
-NO₂
Strong EWG
Significant Increase
P(V), but P(III) may be detectable
Downfield shift (e.g., ~28-30 ppm)
-Cl
Weak EWG
Slight Increase
P(V)
Minor downfield shift (e.g., ~26-28 ppm)
-H
Neutral
Baseline
P(V)
~25-27 ppm
-CH₃
Weak EDG
Decrease
P(V)
Minor upfield shift (e.g., ~24-26 ppm)
-OCH₃
Strong EDG
Significant Decrease
P(V)
Upfield shift (e.g., ~23-25 ppm)
Note: The chemical shift values are illustrative estimates based on general trends. Actual values depend on solvent and concentration.[9]
Implications in Synthesis and Drug Development
A thorough understanding of this tautomeric equilibrium is not merely an academic exercise; it has profound practical implications.
In Synthetic Chemistry: The reactivity of a phenylphosphinic acid ester in a given reaction depends on which tautomer is participating. For reactions requiring a nucleophilic phosphorus center (e.g., certain metal-catalyzed cross-couplings or additions to electrophiles), reaction conditions that favor the formation of the P(III) tautomer, even transiently, can be crucial for success.[5]
In Drug Development: Phosphinate-containing molecules are prevalent in medicinal chemistry as stable analogues of phosphate esters or tetrahedral intermediates. The potential for a phosphinate drug to exist in a minor, but more reactive, P(III) tautomeric form could influence its metabolic stability, off-target activity, or interaction with its biological target. Therefore, controlling the equilibrium to lock the molecule in the desired P(V) state is a key consideration for drug design.
Conclusion
The phosphonate-phosphonite tautomeric equilibrium of phenylphosphinic acid esters is a critical, dynamic feature that underpins their structure, stability, and reactivity. While the tetracoordinate P(V) phosphonate form is thermodynamically dominant in most scenarios, the presence and accessibility of the trivalent P(III) phosphonite form govern many of their most important chemical transformations. By leveraging the analytical power of quantitative ³¹P NMR spectroscopy and the predictive capabilities of computational chemistry, researchers can gain a deep understanding of this equilibrium. This knowledge enables the rational design of molecules and reaction conditions, unlocking the full potential of this versatile class of organophosphorus compounds for applications ranging from innovative therapeutics to advanced materials.
References
Vincze, D., Ábrányi-Balogh, P., Bagi, P., & Keglevich, G. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. Molecules, 24(21), 3859. [Link]
Ábrányi-Balogh, P., & Keglevich, G. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides [Data set]. ResearchGate. [Link]
White, W. E. (2002). Quantum Chemical Study of the Phosphite-Phosphonate Tautomerization. Defense Technical Information Center. [Link]
Guthrie, J. P. (1979). Tautomerization equilibria for phosphorous acid and its ethyl esters... Canadian Journal of Chemistry, 57(2), 236-239. [Link]
Navon, G., et al. (2001). 31P NMR titration and relaxation parameters of phosphonic acid derivatives and a-aminophosphonates. Magnetic Resonance in Chemistry, 39(S1), S111-S119. [Link]
Um, I. H., & Akter, J. (2023). Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles. Frontiers in Chemistry, 11, 1275218. [Link]
Maryanoff, C. A., et al. (2010). Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents. Tetrahedron: Asymmetry, 21(1), 1-5. [Link]
University of Sheffield. 31 Phosphorus NMR. [Link]
van der Vlugt, J. I., et al. (2015). P(=O)H to P-OH Tautomerism: A Theoretical and Experimental Study. Chemistry - A European Journal, 21(48), 17168-17172. [Link]
Al-Masri, A., et al. (2021). Tautomerization of H-phosphonate diesters PV, to disubstituted phosphite, PIII. ResearchGate. [Link]
Hartley, F. R. (Ed.). (1990). The Chemistry of Organophosphorus Compounds, Volume 1. ResearchGate. [Link]
NPTEL IIT Bombay. (2024, February 2). Week 3 : Lecture 11 : Chemical Shift Range in 31P NMR Spectroscopy [Video]. YouTube. [Link]
Guthrie, J. P. (1979). Tautomerization equilibria for phosphorous acid and its ethyl esters... Canadian Journal of Chemistry, 57(2), 236-239. [Link]
Gómora-Herrera, J. A., et al. (2022). Racemization and transesterification of alkyl hydrogeno-phenylphosphinates. ResearchGate. [Link]
van der Vlugt, J. I., et al. (2015). P(=O)H to P-OH Tautomerism: A Theoretical and Experimental Study. Chemistry - A European Journal, 21(48), 17168-17172. [Link]
Vincze, D., et al. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. Molecules, 24(21), 3859. [Link]
Bálint, E., et al. (2025). Synthesis of Alkyl α-Amino-benzylphosphinates by the Aza-Pudovik Reaction... Molecules, 30(2), 478. [Link]
Vincze, D., et al. (2019). A Mechanistic Study on the Tautomerism of H-Phosphonates, H-Phosphinates and Secondary Phosphine Oxides. Molecules, 24(21), 3859. [Link]
Gámez, J. A., et al. (2018). Solvent and Substituent Effects on the Phosphine + CO2 Reaction. Molecules, 23(10), 2593. [Link]
Harnessing the P-H Bond Reactivity in Ethyl Phenylphosphinate: A Comprehensive Guide to Catalytic Functionalization
Executive Summary Ethyl phenylphosphinate (CAS 2511-09-3) is a highly versatile organophosphorus building block utilized extensively in the synthesis of peptide mimetics, biologically active phosphonates, and advanced ma...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl phenylphosphinate (CAS 2511-09-3) is a highly versatile organophosphorus building block utilized extensively in the synthesis of peptide mimetics, biologically active phosphonates, and advanced materials[1]. This technical whitepaper provides an in-depth mechanistic and practical guide to exploiting the reactivity of its P-H bond. By detailing the tautomeric fundamentals that govern its nucleophilicity, we explore field-proven catalytic methodologies—including Hirao cross-coupling, Pudovik additions, and asymmetric hydrophosphorylation—equipping researchers with the theoretical grounding and self-validating protocols necessary for advanced C-P bond construction.
Mechanistic Foundations: Tautomerism and the P-H Bond
The chemical behavior of ethyl phenylphosphinate is fundamentally dictated by the tautomeric equilibrium between its stable pentavalent phosphinate form, P(V)=O(H), and its reactive trivalent phosphonite form, P(III)-OH[2].
While the P(V) tautomer is thermodynamically favored, the P(III) species acts as the active nucleophile in most catalytic transformations. Activation of the P-H bond requires either a base to deprotonate the P(III)-OH intermediate or a transition metal capable of oxidative addition. The specific choice of catalyst and reaction conditions acts as a switch, directing the molecule down divergent synthetic pathways.
Tautomeric equilibrium of ethyl phenylphosphinate and its divergent reactive pathways.
Palladium-Catalyzed C-P Bond Formation: The Hirao Reaction
The Hirao cross-coupling is the premier method for synthesizing aryl phosphinates from aryl halides and ethyl phenylphosphinate. Historically, Pd(PPh3)4 was utilized; however, the strongly coordinating triphenylphosphine ligands often necessitated high temperatures and extended reaction times[3].
Causality in Catalyst Design: Modern approaches favor Pd(OAc)2 complexed with bidentate ligands such as 1,1'-bis(diphenylphosphino)ferrocene (dppf). The large bite angle of dppf forces the palladium center into a geometry that significantly accelerates the reductive elimination step—the typical rate-limiting bottleneck in C-P bond formation[3]. Furthermore, microwave-assisted protocols have been developed to perform these couplings under solvent-free conditions, drastically reducing reaction times from hours to mere minutes[4].
Palladium-catalyzed Hirao cross-coupling catalytic cycle demonstrating C-P bond formation.
Addition to Unsaturated Systems: Hydrophosphorylation & Pudovik Reactions
Hydrophosphorylation of Alkynes
The addition of ethyl phenylphosphinate to terminal alkynes represents a highly atom-efficient route to alkenylphosphinates. The regioselectivity is strictly controlled by the steric and electronic properties of the palladium ligand[5].
Markovnikov Addition: Utilizing a standard bidentate ligand like 1,2-bis(diphenylphosphino)ethane (dppe) yields the branched Markovnikov product.
Anti-Markovnikov Addition: Employing a bulky, electron-rich ligand like tri-tert-butylphosphine (P(t-Bu)3) forces the palladium center into a sterically crowded environment, reversing the selectivity to yield the linear anti-Markovnikov product[5].
Recent breakthroughs have enabled the asymmetric hydrophosphorylation of alkynes to yield P-stereogenic phosphinates. By utilizing Pd2(dba)3 and the chiral ligand (R,R)-QuinoxP*, researchers achieved high enantiomeric excesses (up to 82% ee). The selection of Pd2(dba)3 is critical; the labile dibenzylideneacetone (dba) ligands easily dissociate, preventing competition with the chiral ligand during the catalytic cycle[6].
Pudovik Reaction
The conjugate addition (phospha-Michael addition) of ethyl phenylphosphinate to electron-deficient alkenes is traditionally base-catalyzed. However, tertiary phosphines like tributylphosphine (PBu3) have proven to be superior catalysts. PBu3 acts as a nucleophilic trigger, forming a zwitterionic intermediate with the alkene that subsequently deprotonates the P-H bond. This mechanistic pathway cleanly avoids the competitive alkene dimerization often observed when using traditional amine bases[7].
Stereoselective Synthesis of α-Amino-C-Phosphinic Acids
Ethyl phenylphosphinate is a critical reagent for synthesizing α-amino-C-phosphinic acids (peptide mimetics). The nucleophilic addition of the P(III) tautomer to chiral imines proceeds with high diastereoselectivity. For instance, addition to N-galactosylaldimines in the presence of SnCl4 yields products where the newly formed stereocenter is dictated by the auxiliary's steric bulk, forcing the phosphinate to attack from the less hindered si face[2].
Step-by-step workflow for the asymmetric hydrophosphorylation of terminal alkynes.
Protocol A: Optimized Hirao Cross-Coupling[3]
Preparation: In an oven-dried Schlenk flask under argon, combine the aryl halide (1.0 equiv), Pd(OAc)2 (1-5 mol%), and dppf (1.2-6 mol%).
Reagent Addition: Add dry solvent (e.g., Toluene or THF), followed by triethylamine (1.5 equiv) and ethyl phenylphosphinate (1.2 equiv).
Reaction: Heat the mixture to 90-110°C.
Self-Validation (31P NMR): Withdraw a 0.1 mL aliquot and analyze via 31P NMR. The starting ethyl phenylphosphinate exhibits a distinct doublet at ~δ 25 ppm with a large ¹J_PH coupling constant (~560-580 Hz)[8]. The reaction is complete when this doublet is entirely replaced by a downfield singlet (typically δ 35-45 ppm), confirming the substitution of the P-H proton.
Workup: Filter through a Celite pad, concentrate under reduced pressure, and purify via silica gel chromatography.
Protocol B: PBu3-Catalyzed Pudovik Addition[7]
Preparation: Dissolve the electron-deficient alkene (1.0 equiv) and ethyl phenylphosphinate (1.1 equiv) in dry dichloromethane at room temperature.
Self-Validation (TLC/NMR): The reaction is typically highly exothermic and rapid. Monitor the disappearance of the alkene via TLC (UV active). Confirm the formation of the C-P bond via 31P NMR (shift to a singlet around δ 40-50 ppm).
Workup: Wash the organic layer with dilute HCl to remove the phosphine catalyst, dry over MgSO4, and concentrate to yield the pure phosphinate.
Protocol C: Asymmetric Hydrophosphorylation of Alkynes[6]
Catalyst Activation: Stir Pd2(dba)3 (1 mol%), (R,R)-QuinoxP* (2 mol%), and phosphinic acid additive (4 mol%) in dry toluene (1 mL) for 10 minutes under argon.
Substrate Addition: Add the terminal alkyne (0.25 mmol) and ethyl phenylphosphinate (1.0 mmol).
Thermal Activation: Stir the mixture at 60°C.
Self-Validation (HPLC): Upon completion (verified by 31P NMR), perform a micro-workup and analyze via chiral stationary phase HPLC to determine the enantiomeric excess (ee). The retention times of the R and S enantiomers will validate the stereochemical induction of the QuinoxP* ligand.
Isolation: Purify the crude mixture using flash column chromatography to isolate the P-stereogenic alkenylphosphinate.
Molecular weight and density characteristics of ethyl phenylphosphinate
An In-depth Technical Guide to the Molecular Weight and Density of Ethyl Phenylphosphinate for Advanced Research Applications Abstract Ethyl phenylphosphinate (CAS: 2511-09-3) is a pivotal organophosphorus compound with...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Molecular Weight and Density of Ethyl Phenylphosphinate for Advanced Research Applications
Abstract
Ethyl phenylphosphinate (CAS: 2511-09-3) is a pivotal organophosphorus compound with significant applications as a synthetic intermediate in organic chemistry and drug development.[1] Its utility in processes ranging from the preparation of specialized phosphinates to peptide modifications underscores the necessity for precise characterization of its fundamental physicochemical properties.[][3][4] This technical guide provides a comprehensive examination of the two most critical of these properties: molecular weight and density. Moving beyond simple data reporting, this document details the causality behind the selection of authoritative analytical techniques, provides field-proven experimental protocols for their determination, and discusses the practical implications of these parameters in a research and development setting. The methodologies presented are designed as self-validating systems to ensure the highest degree of scientific integrity for researchers, scientists, and drug development professionals.
Introduction to Ethyl Phenylphosphinate (CAS: 2511-09-3)
Chemical Identity and Structure
Ethyl phenylphosphinate, also known as Phenylphosphinic acid ethyl ester, is an organophosphorus compound with the chemical formula C₈H₁₁O₂P.[5] Its structure consists of a central phosphorus atom double-bonded to an oxygen atom, and single-bonded to a phenyl group, an ethoxy group, and a hydrogen atom. This structure makes it a valuable and reactive intermediate in a variety of chemical transformations.[1] It typically presents as a colorless to pale yellow liquid, soluble in many organic solvents like ethers and alcohols, but insoluble in water.[6][1]
Significance in Research and Drug Development
The precise molecular architecture of ethyl phenylphosphinate makes it a versatile reagent. It is instrumental in the synthesis of more complex molecules, including diethyl imidazol-2-yl-(amino) methylphosphonates and phosphinates.[3][7][4] Its demonstrated anti-inflammatory properties have led to its use in pharmaceutical preparations for treating conditions such as asthma.[1] Furthermore, its application in the phosphonylation of peptides highlights its importance in modifying biomolecules, a key strategy in modern drug discovery.[] Given these high-stakes applications, the accurate and reproducible characterization of its core properties is not merely academic but a prerequisite for successful and valid scientific outcomes.
Core Physicochemical Properties
The fundamental properties of ethyl phenylphosphinate are summarized below. These values represent the cornerstone for all subsequent experimental design and material handling.
Molecular Weight Determination: Theoretical and Practical Considerations
The molecular weight of a compound is its single most important identifier. For a molecule like ethyl phenylphosphinate, which is often used as a building block, confirming its molecular weight is the first line of quality control, ensuring the integrity of the starting material before it is committed to a complex synthetic pathway.
The Principle of Mass Spectrometry (MS)
Mass spectrometry (MS) is the definitive technique for molecular weight determination due to its unparalleled accuracy and sensitivity.[13][14] The method functions by ionizing a sample's molecules and then separating these ions based on their mass-to-charge (m/z) ratio.[14] For drug development and pharmaceutical applications, where certainty is paramount, high-resolution mass spectrometry (HRMS), often utilizing a Time-of-Flight (TOF) analyzer, is the preferred approach.[15][16] A TOF analyzer provides exceptional mass accuracy, typically below 5 parts-per-million (ppm), which is crucial for unambiguously confirming an empirical formula.[16]
Experimental Workflow: Liquid Chromatography-Time-of-Flight Mass Spectrometry (LC-TOF-MS)
Coupling liquid chromatography (LC) to the mass spectrometer is a strategic choice that enhances data quality.[16] The LC system separates the analyte from potential impurities, ensuring that the mass spectrum acquired is of the pure compound. Electrospray Ionization (ESI) is selected as the ionization method because it is a "soft" technique that minimizes fragmentation, allowing for clear observation of the molecular ion.[13]
Caption: Workflow for molecular weight confirmation using LC-TOF-MS.
Detailed Protocol:
Sample Preparation: Prepare a stock solution of ethyl phenylphosphinate at 1 mg/mL in acetonitrile. Further dilute this stock to a final concentration of 1 µg/mL using a 50:50 solution of acetonitrile:water with 0.1% formic acid. The formic acid is critical as it facilitates protonation, promoting the formation of the desired [M+H]⁺ ion in positive ESI mode.
LC Separation: Inject 5 µL of the prepared sample onto a C18 reverse-phase HPLC column. Elute the compound using a gradient of water and acetonitrile (both containing 0.1% formic acid). This step purifies the analyte before it enters the mass spectrometer.
MS Analysis:
Ionize the eluent using an ESI source in positive ion mode.
Acquire mass spectra across a range of m/z 50-500 using a TOF mass analyzer.
The instrument should be calibrated using a known standard immediately prior to the run to ensure high mass accuracy.
Data Interpretation:
The theoretical mass of the protonated molecule ([C₈H₁₁O₂P + H]⁺) is 171.0575.
Locate the peak corresponding to this m/z value in the resulting spectrum.
A successful validation requires the measured mass to be within 5 ppm of the theoretical mass. This high degree of accuracy provides unambiguous confirmation of the compound's identity.
Density Determination: Methodologies and Best Practices
Density is a fundamental physical property that relates a substance's mass to the volume it occupies.[17] In a drug development context, density is critical for tasks such as converting mass to volume for reaction stoichiometry, preparing formulations with precise concentrations, and for process engineering and quality control during manufacturing.
The Foundational Principle: Mass-to-Volume Ratio
While simple methods using graduated cylinders can provide an estimate, they lack the necessary precision for scientific research.[18][19] The choice of a pycnometer, or specific gravity bottle, is a deliberate one to maximize accuracy. A pycnometer is a piece of glassware with a precisely calibrated and known volume, thereby minimizing the largest source of error in the density calculation.[17][20] Temperature control is paramount, as the density of liquids is highly dependent on temperature; even a slight variation can skew results.[21]
Experimental Protocol: Density Measurement using a Pycnometer
This protocol is designed to be a self-validating system by first measuring the density of a known substance (deionized water) to confirm the calibration of the pycnometer and the integrity of the technique before proceeding to the analyte.
Caption: Experimental workflow for high-precision density determination.
Detailed Protocol:
Preparation: Thoroughly clean a 10 mL pycnometer with a suitable solvent (e.g., acetone) followed by deionized water, and dry it completely in an oven. Allow it to cool to ambient temperature in a desiccator.
Calibration:
Using an analytical balance, accurately weigh the empty, dry pycnometer (mass m₁).
Fill the pycnometer with deionized, degassed water. Insert the stopper and ensure no air bubbles are present.
Place the filled pycnometer in a temperature-controlled water bath set to precisely 25.0 °C and allow it to equilibrate for 20 minutes.
Carefully wipe dry any excess water and reweigh the filled pycnometer (mass m₂).
The exact volume of the pycnometer (V) is calculated using the known density of water at 25.0 °C (approx. 0.99704 g/mL): V = (m₂ - m₁) / 0.99704.
Sample Measurement:
Empty, clean, and dry the pycnometer as in step 1.
Accurately weigh the empty, dry pycnometer again (mass m₃).
Fill the pycnometer with ethyl phenylphosphinate, ensuring no air bubbles.
Equilibrate the sample-filled pycnometer to 25.0 °C in the water bath for 20 minutes.
Carefully wipe the pycnometer dry and weigh it (mass m₄).
Calculation:
The mass of the ethyl phenylphosphinate is m_sample = m₄ - m₃.
The density (ρ) is calculated as: ρ= (m₄ - m₃) / V .
Validation: Perform the measurement in triplicate to ensure reproducibility. The results should be within a narrow range (e.g., ± 0.001 g/mL) to be considered trustworthy.
Conclusion
The molecular weight and density of ethyl phenylphosphinate are not merely data points but critical parameters that govern its application in scientific research and industrial development. A molecular weight of 170.15 g/mol , confirmed by high-resolution mass spectrometry, provides absolute certainty of chemical identity. A density of 1.129 g/mL at 25 °C , determined with precision using a pycnometer, enables accurate and reproducible experimental execution. By employing the robust, self-validating protocols detailed in this guide, researchers, scientists, and drug development professionals can ensure the integrity of their materials and the validity of their results, forming a solid foundation for innovation.
The Evolution of Phenylphosphinic Acid Ester Synthesis: From Historical Rearrangements to Modern Catalytic Protocols
Executive Summary Phenylphosphinic acid esters are indispensable building blocks in organic synthesis, materials science, and modern drug development. Serving as stable transition-state mimics for peptide hydrolysis, the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Phenylphosphinic acid esters are indispensable building blocks in organic synthesis, materials science, and modern drug development. Serving as stable transition-state mimics for peptide hydrolysis, these compounds are critical in the design of antiviral agents, HIV protease inhibitors, and targeted cytotoxic therapeutics. This whitepaper provides an in-depth technical analysis of the evolution of phenylphosphinic acid ester synthesis. By tracing the historical limitations of early phosphorus-carbon (P-C) bond formations and detailing the causality behind modern, self-validating synthetic protocols, this guide serves as an authoritative resource for researchers and drug development professionals.
Historical Milestones in P-C and P-O Bond Formation
The Michaelis-Arbuzov Rearrangement
The foundation of organophosphorus ester synthesis was established in 1898 with the discovery of the Michaelis-Arbuzov rearrangement. This classical reaction involves the conversion of a trivalent phosphorus (P-III) species—such as a trialkyl phosphite—into a pentavalent (P-V) phosphonate or phosphinate ester via nucleophilic attack on an alkyl halide, followed by dealkylation (1)[1]. While historically significant, the Arbuzov reaction is fundamentally limited by its reliance on reactive alkyl halides and its inability to directly utilize stable, commercially available P-V acids.
The Thermodynamic Barrier of Direct Esterification
Historically, the direct esterification of phosphinic acids was considered thermodynamically unviable. As substantiated by Cherbuliez, the direct esterification of tetracoordinated phosphorus acids containing at least one P-H bond is kinetically restricted; it can only proceed through its tautomeric tricoordinated (P-III) form (2)[2]. Because the equilibrium heavily favors the stable P-V state, early synthetic routes bypassed direct esterification entirely. Instead, chemists relied on the "acylation route," reacting phosphinic chlorides with alcohols. While this proceeds under mild conditions, it is highly atom-inefficient, requires stoichiometric amounts of base to neutralize the generated hydrochloric acid, and poses significant environmental drawbacks (2)[2].
Modern Synthetic Methodologies: Logic and Causality
To address the limitations of traditional chloride-based acylation, modern methodologies have pivoted toward catalytic, energy-assisted, and cross-coupling protocols.
A. Microwave-Assisted Direct Monoesterification
The thermodynamic barrier of tautomerization can be overcome using microwave (MW) irradiation combined with ionic liquid catalysts. The use of 1-butyl-3-methylimidazolium tetrafluoroborate ([bmim][BF4]) acts dually as a microwave susceptor—enhancing localized heating efficiency—and as a mild Lewis acid to activate the phosphorus center. This protocol allows for the direct, atom-efficient monoesterification of phenylphosphonic and phenylphosphinic acids with an excess of alcohol, driving the equilibrium forward without halogenated intermediates (3)[3].
B. Alkylating Esterification for Dissymmetric Diesters
Synthesizing dissymmetric diesters in a single pot often leads to a statistical mixture of symmetric and dissymmetric products. To assert strict regiocontrol, a two-step causality-driven approach is employed. The first step isolates the monoester via the MW-assisted protocol. The second step utilizes an alkylating esterification where the monoester is reacted with an alkyl halide in the homogeneous phase using a tertiary amine base. This stepwise logic prevents ester scrambling and delivers the dissymmetric target with high fidelity (4)[4].
Mechanistic pathway from phenylphosphinic acid to dissymmetric diesters via tautomerization.
C. Transition-Metal Catalyzed Cross-Coupling
For complex aryl phosphinates where Arbuzov chemistry fails (due to the inertness of aryl halides toward SN2 attack), transition-metal catalysis is required. The Hirao reaction utilizes palladium catalysts (e.g., Pd(PPh3)4) to cross-couple dialkyl phosphites or H-phosphinates with aryl halides (5)[5]. Similarly, the Tavs reaction employs nickel pre-catalysts (NiCl2) for the phosphonylation of aryl bromides (6)[6]. These protocols proceed via an oxidative addition/reductive elimination cycle, enabling the synthesis of highly functionalized, enantioenriched P-chiral esters.
Quantitative Data Summary
Synthesis Methodology
Reagents & Catalyst
Reaction Conditions
Target Product
Yield Range
Green Chemistry Metric
Traditional Acylation
Phosphinic Chloride, ROH, Base
Reflux, 12-24h
Phosphinate Esters
40-70%
Poor (Generates stoichiometric HCl)
MW-Assisted Esterification
P-Acid, ROH, [bmim][BF4]
MW 180°C, 45-60 min
Monoesters
85-95%
Excellent (Atom efficient, solvent-free)
Alkylating Esterification
Monoester, Alkyl Halide, Et3N
85°C, 0.5-1h
Dissymmetric Diesters
48-71%
Good (High regiocontrol)
Hirao Cross-Coupling
P(O)H species, Ar-X, Pd(PPh3)4
Toluene, 110°C, Base
Aryl Phosphinates
78-95%
Moderate (Requires heavy metal catalyst)
Validated Experimental Protocols
The following methodologies are designed as self-validating systems, ensuring that researchers can verify intermediate success before proceeding to subsequent steps.
Protocol 1: Microwave-Assisted Direct Monoesterification
Causality: Direct esterification is thermodynamically uphill. Microwave irradiation provides rapid kinetic energy, while the ionic liquid[bmim][BF4] acts as both a Lewis acid and a microwave susceptor to drive the equilibrium.
Reagent Assembly: In a microwave process vial, combine phenylphosphinic acid (1.0 eq), the desired alcohol (15 eq, acting as both reactant and solvent), and [bmim][BF4] (0.1 eq).
Irradiation: Seal the vial with a septum cap and irradiate in a microwave reactor at 180°C for 45-60 minutes with magnetic stirring.
Self-Validation Checkpoint: Withdraw a 10 µL aliquot and analyze via 31P NMR spectroscopy. The reaction is deemed complete when the broad P-OH signal disappears and a sharp singlet corresponding to the monoester emerges. If unreacted acid remains, irradiate for an additional 15 minutes.
Workup: Cool to room temperature and remove excess alcohol under reduced pressure.
Purification: Purify the residue via silica gel column chromatography to afford the pure monoester (3)[3].
Self-validating experimental workflow for microwave-assisted direct monoesterification.
Protocol 2: Alkylating Esterification for Dissymmetric Diesters
Causality: Reacting a purified monoester with an alkyl halide under basic conditions ensures strict regiocontrol, preventing the formation of symmetric byproducts.
Reaction Setup: Dissolve the phenylphosphonate monoester (1.0 eq) and the corresponding alkyl halide (1.0 eq) in anhydrous acetonitrile.
Base Addition: Add triethylamine (1.1 eq). Causality: Et3N neutralizes the generated HX, driving the reaction forward and preventing acid-catalyzed hydrolysis of the newly formed ester.
Heating: Heat the mixture to 85°C with continuous stirring for 0.5-1 hour.
Self-Validation Checkpoint: Monitor the reaction via TLC (visualized with iodine or KMnO4). The complete consumption of the highly polar monoester baseline spot confirms the reaction endpoint.
Isolation: Perform an aqueous wash to remove triethylammonium halide salts, extract with ethyl acetate, dry over Na2SO4, and evaporate the solvent to yield the dissymmetric diester (4)[4].
Applications in Drug Development
Phenylphosphinic acid esters are not merely synthetic curiosities; they are critical pharmacophores in modern medicinal chemistry:
Aza-Pudovik Reaction & Cytotoxicity: Butyl phenyl-H-phosphinate is utilized as a starting P-reagent in the aza-Pudovik reaction to synthesize alkyl α-amino-benzylphosphinates. These specific derivatives exhibit significant cytotoxic activity against targeted cancer cell lines, such as the PANC-1 pancreas cell line (7)[7].
HIV-1 Protease Inhibitors: Symmetrical phosphinic acids and their esterified derivatives are pivotal candidates in the design of HIV-1 protease inhibitors. Esterification with carbohydrates or flavonoids significantly enhances their bioavailability and cellular absorption, addressing the inherent pharmacokinetic challenges of free phosphinic acids (8)[8].
Transition-State Mimics: The structural analogy of phosphinate esters to the tetrahedral transition state of peptide hydrolysis makes them excellent enzyme inhibitors, widely explored in antiviral (e.g., foscarnet analogs) and melanoma treatments (1)[1].
Synthesis of α-Aminophosphinates from Ethyl Phenylphosphinate: A Detailed Guide for Researchers
Introduction: The Significance of α-Aminophosphinates in Modern Chemistry In the landscape of medicinal chemistry and drug development, α-aminophosphinates stand out as crucial structural analogs of α-amino acids. By rep...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Significance of α-Aminophosphinates in Modern Chemistry
In the landscape of medicinal chemistry and drug development, α-aminophosphinates stand out as crucial structural analogs of α-amino acids. By replacing the planar carboxylate group with a tetrahedral phosphinate moiety, these compounds introduce significant changes in stereochemistry, acidity, and chelating ability. This structural alteration allows them to act as potent mimics of the transition state of peptide bond hydrolysis, making them effective inhibitors for a wide array of enzymes, including proteases and ligases. Their applications are diverse, ranging from potential therapeutics in oncology and infectious diseases to advanced agrochemicals. The synthesis of these valuable molecules, particularly from readily available precursors like ethyl phenylphosphinate, is a topic of considerable interest for researchers aiming to construct novel molecular entities with tailored biological activities.
This technical guide provides a comprehensive overview of the primary synthetic routes to α-aminophosphinates, with a specific focus on utilizing ethyl phenylphosphinate as the key phosphorus-containing reagent. We will delve into the mechanistic underpinnings of these transformations, offer detailed, field-proven protocols, and present data to guide experimental design.
Core Synthetic Strategies: The Kabachnik-Fields and Pudovik Reactions
The synthesis of α-aminophosphinates from ethyl phenylphosphinate predominantly follows two convergent pathways: the three-component Kabachnik-Fields reaction and the two-component Pudovik (or aza-Pudovik) reaction. The choice between these methods often depends on the stability and reactivity of the starting materials, as well as the desired efficiency and stereochemical outcome.
Mechanistic Overview
The formation of the critical C-P bond in both reactions hinges on the nucleophilic character of the phosphorus atom in ethyl phenylphosphinate. In its tautomeric equilibrium, the tetracoordinated P(O)H form can rearrange to the trivalent P(OH) form, which is the active nucleophile.
The two primary mechanistic pathways are:
The Imine Pathway (Pudovik Reaction): This is the most commonly accepted route, especially in the Kabachnik-Fields reaction. An amine and a carbonyl compound first condense to form an imine (Schiff base). Subsequently, ethyl phenylphosphinate adds across the C=N double bond of the imine. This addition can be catalyzed by either acid or base.[1][2]
The α-Hydroxyphosphinate Pathway: In this alternative, the carbonyl compound and ethyl phenylphosphinate react first to form an α-hydroxyphosphinate. This intermediate then undergoes nucleophilic substitution by the amine to yield the final α-aminophosphinate. This pathway is generally less favored but can operate under certain conditions.[3]
Recent studies suggest that for the synthesis of α-aminophosphinates, the aza-Pudovik reaction (pre-formation of the imine) can be more efficient than the one-pot, three-component Kabachnik-Fields condensation.[4] This is likely due to better control over the reaction conditions and avoidance of side reactions between the phosphinate and the carbonyl component.
Purification of ethyl phenylphosphinate via vacuum distillation
Technical Support Center: Purification of Ethyl Phenylphosphinate via Vacuum Distillation Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical cha...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Purification of Ethyl Phenylphosphinate via Vacuum Distillation
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges researchers face during the purification of ethyl phenylphosphinate via vacuum distillation. Because this organophosphorus compound features a reactive P-H bond and is highly susceptible to thermal degradation, standard atmospheric distillation is unviable. This guide synthesizes field-proven methodologies with mechanistic causality to ensure your purification workflow is both safe and self-validating.
Part 1: Physicochemical Properties
Before initiating the distillation, it is imperative to understand the target compound's physical parameters to validate fraction collection accurately. The boiling point is strictly pressure-dependent[1],[2].
Property
Value
Chemical Name
Ethyl phenylphosphinate
CAS Number
2511-09-3
Molecular Formula
C8H11O2P
Molecular Weight
170.15 g/mol
Boiling Point
94-95 °C at 1 mmHg
Density
1.129 g/mL at 25 °C
Refractive Index
n20/D 1.526
Part 2: Workflow Visualization
Fig 1: Workflow for the vacuum distillation of ethyl phenylphosphinate.
Part 3: Experimental Protocol (High-Vacuum Fractional Distillation)
Phase 1: System Preparation & Degassing
Action: Transfer the crude reaction mixture to a round-bottom flask, filling it to no more than 50% capacity. Add a PTFE-coated magnetic stir bar. Apply a preliminary vacuum (e.g., 20-50 mmHg via a diaphragm pump) at room temperature for 30 minutes.
Causality: Crude mixtures often contain residual low-boiling solvents (like chloroform or pyridine) from the esterification process. Exposing these directly to a high-vacuum oil pump will cause violent flash-boiling (bumping) and overwhelm the pump's cold trap.
Validation: The degassing phase is complete when visible bubbling ceases and the system pressure stabilizes at the pump's baseline, confirming the removal of volatile solvents.
Phase 2: Establishing High Vacuum
Action: Connect the system to a high-vacuum rotary vane pump equipped with a liquid nitrogen cold trap. Evacuate the system to a target pressure of ≤ 1 mmHg.
Causality: The boiling point of ethyl phenylphosphinate is highly pressure-dependent. Achieving a hard vacuum of 1 mmHg depresses the boiling point to 94-95 °C[1]. Higher pressures require higher heating bath temperatures, which triggers thermal disproportionation of the phosphinate into ethyl diphenylphosphinate and carbon dioxide[3].
Validation: Monitor the digital Pirani gauge. The system is validated for heating only when the leak rate is zero and the pressure remains strictly ≤ 1 mmHg for 10 consecutive minutes.
Phase 3: Heating and Fractionation
Action: Submerge the distillation flask in an oil bath and gradually increase the temperature (approx. 2-3 °C/min). Wrap the distillation head in glass wool or aluminum foil.
Causality: Gradual heating prevents superheating of the pot residue. Insulating the distillation head prevents premature condensation of the vapor, ensuring the vapor reaches the thermometer bulb for an accurate reading.
Validation: As the fore-run distills, the vapor temperature will remain below 94 °C. The main fraction is validated when the vapor temperature sharply rises and locks at exactly 94-95 °C (at 1 mmHg)[2]. A steady distillation rate of 1-2 drops per second at this constant temperature confirms the purity of the ethyl phenylphosphinate fraction.
Phase 4: System Shutdown & Storage
Action: Once the distillation rate drops or the vapor temperature falls, lower the oil bath. Allow the system to cool completely to room temperature under vacuum before backfilling with Argon gas. Store the product at 2-8 °C[4].
Causality: The P-H bond in ethyl phenylphosphinate is sensitive to oxidation and photodecomposition[5]. Introducing atmospheric oxygen while the product is still hot will cause immediate oxidation to the corresponding phosphonate.
Validation: A colorless to pale-yellow liquid that maintains a refractive index of 1.526 at 20 °C confirms the structural integrity of the stored product[1].
Part 4: Troubleshooting & FAQs
Q1: Why is my product discoloring (turning yellow/brown) during the distillation process?Causality: Discoloration is a primary indicator of thermal degradation. If the vacuum is insufficient (e.g., > 5 mmHg), the required oil bath temperature exceeds 150 °C. At these elevated temperatures, ethyl phenylphosphinate undergoes thermal decomposition and disproportionation, yielding ethyl diphenylphosphinate and evolving gases[3].
Solution: Abort the heating process. Re-grease all ground-glass joints with high-vacuum silicone grease, check the integrity of your cold trap, and ensure your pump oil is clean.
Validation: A successful correction is validated by a digital vacuum gauge reading of ≤ 1 mmHg before heat is reapplied.
Q2: I am observing violent bumping in the distillation pot despite using a stir bar. How do I stabilize the boil?Causality: Bumping under high vacuum occurs when dissolved gases or residual low-boiling solvents flash-boil simultaneously. Boiling chips are ineffective under high vacuum because their trapped air is immediately evacuated.
Solution: Perform a more rigorous room-temperature degassing step (Phase 1). Ensure the magnetic stir bar is spinning at a high RPM (> 500 RPM) to provide continuous dynamic nucleation sites.
Q3: The vapor temperature is fluctuating wildly and will not stabilize at 94-95 °C. What is happening?Causality: Temperature fluctuations indicate either a micro-leak in the vacuum system causing pressure variations, or an insufficient heating rate leading to vapor refluxing before reaching the thermometer.
Solution: First, verify the vacuum stability. If the pressure is stable, increase the oil bath temperature slightly and insulate the distillation head with aluminum foil.
Validation: The system is optimized when the vapor temperature holds a rock-steady 94-95 °C[2], indicating a continuous, uniform vapor flow over the thermometer bulb.
Q4: How should the purified ethyl phenylphosphinate be stored to prevent degradation?Causality: The reactive P-H bond is susceptible to photo-oxidation and hydrolysis over time, potentially converting to phenylphosphonic acid derivatives[5].
Solution: Store the purified liquid in a tightly sealed amber glass bottle to prevent photodecomposition. Backfill the headspace with Argon to displace oxygen and moisture, and store at 2-8 °C[4].
References
Title : ALDRICH Ethyl phenylphosphinate, 94%
Source : Thomas Scientific
URL : 1
Title : Chemical transformation of S-benzyl O-ethyl phenylphosphonothiolate (Inezin) by ultraviolet light
Source : PubMed (J Environ Sci Health B)
URL : 5
Title : Organophosphorus Compounds. II. Ethyl Phenylphosphinate
Source : SciSpace (Aust. J. Chem.)
URL : 3
Technical Support Center: Troubleshooting Catalyst Poisoning in Ethyl Phenylphosphinate C–P Cross-Coupling
Welcome to the Advanced Technical Support Center for C–P bond formation. For researchers and drug development professionals, synthesizing aryl phosphinates via transition-metal-catalyzed cross-coupling (e.g., the Hirao r...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center for C–P bond formation. For researchers and drug development professionals, synthesizing aryl phosphinates via transition-metal-catalyzed cross-coupling (e.g., the Hirao reaction) is a critical but notoriously temperamental process. Ethyl phenylphosphinate is highly prone to inducing catalyst poisoning, leading to stalled reactions, poor yields, and unscalable protocols.
This guide abandons generic advice in favor of mechanistic causality. Here, we dissect the speciation of Palladium (Pd) and Nickel (Ni) catalysts, explain the thermodynamic traps that cause deactivation, and provide self-validating protocols to rescue your catalytic cycles.
Diagnostic Triage: Identifying the Mode of Failure
Before altering your reaction matrix, you must identify whether your catalyst has degraded into an insoluble bulk metal or has been trapped in a soluble, off-cycle resting state.
Logical workflow for diagnosing and resolving catalyst poisoning in C–P cross-coupling reactions.
Deep-Dive Troubleshooting (FAQs)
Q: Why does ethyl phenylphosphinate rapidly deactivate my Palladium/Nickel catalysts, even with high catalyst loading?A: The "Ligand-Sink" Effect.
Ethyl phenylphosphinate exists in an equilibrium between the P(V) oxide and the P(III) hydroxy tautomer. While the P(III) form is the necessary nucleophile for the reaction, it is also a powerful
σ
-donor and
π
-acceptor. Mechanistic studies reveal that excess P(O)H coupling partners act as strong ligands that can reduce Pd(II) but also over-ligate the metal center[1]. If the localized concentration of the P(III) tautomer is too high, it displaces your designed ancillary ligands (e.g., PPh
3
), trapping the metal in a thermodynamically stable, kinetically inert Pd(II) or Ni(II) resting state. Causality: The catalyst is starved of the open coordination sites required for the oxidative addition of the aryl electrophile.
Q: My palladium reaction stalls with aryl nonaflates at 20% conversion. The solution remains clear yellow. How can I reactivate the catalytic cycle?A: Utilize Iodide Acceleration.
When coupling aryl nonaflates with ethyl phenylphosphinate, the nonaflate anion is non-coordinating, which paradoxically makes the metal center more susceptible to over-ligation by the phosphinate. Adding 0.1 to 1.0 equivalents of Sodium Iodide (NaI) dramatically accelerates the reaction[1]. Causality: The highly nucleophilic iodide transiently coordinates to the Pd(II) center. Through a strong trans-effect, the iodide labilizes the tightly bound phosphinate ligands, facilitating the ligand exchange and subsequent reductive elimination steps, pushing the catalyst back into the active cycle[1].
Q: When using Nickel catalysts (e.g., NiCl
2
(dppf)) for coupling with aryl tosylates, the solution turns black and the reaction dies. What is happening?A: Premature Catalyst Oxidation and Reductive Failure.
Unlike Palladium, Nickel is highly sensitive to oxidation and can easily become trapped in an inactive Ni(II) state if the phosphinate acts as an oxidant, or if trace moisture is present. To prevent this, successful protocols employing NiCl
2
(dppf) with ethyl phenylphosphinate at 100 °C require the addition of Zinc dust and a specific base like DIPEA[2]. Causality: Zinc acts as a continuous, mild stoichiometric reductant that regenerates the active Ni(0) species from off-cycle Ni(II) dead-ends, while the bidentate dppf ligand enforces the correct bite angle to favor reductive elimination over degradation[2].
Mechanistic Pathway of Poisoning & Reactivation
Mechanism of Pd-catalyst poisoning via over-ligation and reactivation using iodide additives.
Quantitative Data: Catalyst Systems & Mitigation Strategies
The following table summarizes empirically validated systems for ethyl phenylphosphinate coupling, highlighting the primary poisoning risks and the chemical interventions required to maintain high turnover frequencies (TOF).
Catalyst System
Electrophile
Base / Additive
Primary Poisoning Risk
Mitigation Strategy
Ref
Pd(PPh
3
)
4
Aryl Nonaflates
Et
3
N / NaI
Over-ligation by excess P(O)H tautomer
Add 0.1–1.0 equiv NaI to accelerate reductive elimination via trans-effect.
Standard Operating Procedure (SOP): Self-Validating Protocol
Objective: Iodide-Accelerated Pd-Catalyzed Coupling of Aryl Nonaflates with Ethyl Phenylphosphinate[1].
Design Rationale: This protocol utilizes NaI as a kinetic disruptor to prevent the formation of the off-cycle Pd(II)-phosphinate "ligand-sink."
Step-by-Step Methodology
Preparation of the Catalyst-Substrate Matrix:
In an oven-dried Schlenk tube under an argon atmosphere, add the aryl nonaflate (1.0 equiv), Pd(PPh
3
)
4
(5 mol%), and NaI (1.0 equiv).
Causality: Adding NaI at the beginning ensures that as soon as the Pd(II) oxidative addition complex forms, iodide is present to compete with the phosphinate for coordination sites, preventing immediate deactivation[1].
Solvent and Base Addition:
Inject anhydrous toluene (0.2 M) followed by Et
3
N (2.5 equiv). Stir for 5 minutes at room temperature.
Controlled Reagent Addition (Critical Step):
Add ethyl phenylphosphinate (1.2 equiv) dropwise over 10 minutes.
Causality: Syringe-pump or slow dropwise addition prevents a high localized concentration of the P(III) tautomer, directly mitigating the thermodynamic drive toward over-ligation.
Thermal Activation:
Heat the reaction mixture to 80 °C for 4 to 8 hours[1].
In-Process Validation (Self-Validating Check):
Protocol: At the 2-hour mark, withdraw a 0.1 mL aliquot under argon, dilute with CDCl
3
, and acquire a crude
31
P NMR spectrum.
Validation Criteria: Unreacted ethyl phenylphosphinate appears as a distinct doublet at ~25 ppm (
JPH≈530
Hz). The successful C–P coupled product will appear as a singlet at ~35–40 ppm.
Troubleshooting: If you observe a broad, unresolved peak between 15–20 ppm, this is the diagnostic signature of an off-cycle Pd-phosphinate complex. If this occurs, inject an additional 0.5 equiv of NaI and increase the temperature by 10 °C to force ligand dissociation.
Technical Support Center: Optimizing Ethyl Phenylphosphinate Radical Additions
Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I frequently encounter challenges related to the hydrophosphinylation of alkenes and alkynes using ethyl phenylph...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I frequently encounter challenges related to the hydrophosphinylation of alkenes and alkynes using ethyl phenylphosphinate (EPP). While EPP is a highly versatile H-phosphinate precursor for constructing C–P bonds, its radical addition pathways are exquisitely sensitive to reaction conditions. Poor kinetic control often leads to complex mixtures dominated by telomerization, oxidation, and disproportionation byproducts[1].
This guide is designed to move beyond basic troubleshooting by explaining the mechanistic causality behind these side reactions and providing self-validating protocols to ensure high-fidelity synthesis.
Mechanistic Causality & Pathway Visualization
To minimize side reactions, one must first understand the kinetic competition inherent in the radical chain mechanism. The desired hydrophosphinylation relies on a delicate balance between propagation and chain transfer[2].
Initiation : A radical initiator (thermal or photoredox) abstracts a hydrogen atom from EPP, generating a highly reactive, oxophilic phosphorus-centered radical[3].
Propagation (Addition) : The P-centered radical adds across the unsaturated bond of the alkene, forming a carbon-centered radical intermediate.
Chain Transfer (HAT) : The critical step. The C-centered radical must abstract a hydrogen atom from another molecule of EPP to form the desired 1:1 adduct and regenerate the P-centered radical[2].
The Causality of Failure : If the rate of Hydrogen Atom Transfer (HAT) is slower than the rate of alkene addition, the C-centered radical will react with another alkene molecule, leading to telomerization (oligomer formation)[1]. Furthermore, if trace oxygen is present, it will rapidly intercept the P-centered radical, leading to oxidation (forming ethyl phenylphosphonate)[3].
Radical chain mechanism of EPP hydrophosphinylation detailing desired propagation and side reactions.
Troubleshooting Guide & FAQs
Q: Why am I observing a viscous reaction mixture with significant polymeric byproducts instead of the 1:1 hydrophosphinylation adduct?A: You are observing telomerization.
Causality: The carbon-centered radical intermediate is reacting with unreacted alkene molecules faster than it can undergo HAT with EPP[1]. This occurs when the local concentration of the alkene is too high relative to EPP.
Solution: Invert your stoichiometry and addition method. Maintain EPP in a 1.5x to 3.0x molar excess. More importantly, use a syringe pump to add the alkene slowly over 2–4 hours. This keeps the steady-state concentration of the alkene extremely low, forcing the C-centered radical to react with EPP.
Q: My NMR shows that my EPP starting material is converting into ethyl phenylphosphonate before the addition even occurs. How do I prevent this?A: Your reaction is suffering from oxygen quenching.
Causality: Phosphorus-centered radicals undergo Single Electron Transfer (SET) or direct coupling with triplet oxygen at diffusion-controlled rates, rapidly oxidizing the P(III) species to P(V) phosphonates[3].
Solution: Standard nitrogen purging is insufficient. You must use strict Schlenk techniques and subject your solvent/reagent mixture to at least three cycles of Freeze-Pump-Thaw (FPT) degassing prior to initiating the reaction.
Q: The reaction stalls at 30-40% conversion despite using AIBN at 80 °C. Should I add more initiator?A: Do not add a massive bulk of initiator; this will cause radical recombination (termination).
Causality: AIBN has a specific half-life at 80 °C. If the chain length of your specific hydrophosphinylation is short, the initiator will deplete before full conversion is reached.
Solution: Switch to a continuous initiation method, such as photoredox catalysis (e.g., using 390 nm LEDs with a Cu-based or organic photocatalyst)[4]. This provides a steady, low-concentration stream of radicals, preventing termination bursts and driving the reaction to >90% conversion.
Quantitative Optimization Data
The following table summarizes the quantitative impact of altering reaction parameters on the yield and distribution of side reactions during EPP radical additions.
Experimental Condition
Alkene:EPP Ratio
Degassing Method
1:1 Adduct Yield
Telomer Byproducts
Oxidation Byproducts
Standard Batch Addition
1:1.2
N₂ Purge (5 min)
45%
25%
20%
Excess EPP Batch
1:3.0
N₂ Purge (5 min)
65%
<5%
20%
Syringe Pump (Alkene)
1:1.5
Freeze-Pump-Thaw
88%
<2%
<2%
Photoredox (390 nm LED)
1:1.5
Freeze-Pump-Thaw
95%
<1%
<1%
Validated Standard Operating Protocol (SOP)
To achieve the 95% yield benchmark noted above, follow this self-validating methodology for the Photoredox-Catalyzed Hydrophosphinylation of Alkenes with EPP . Every step includes a physical observation to validate the integrity of the system.
Step 1: Reagent Preparation & Validation
Action: Distill EPP under reduced pressure prior to use.
Self-Validation: Analyze the purified EPP via ³¹P NMR. A single sharp peak at ~25 ppm confirms the desired H-phosphinate. If a peak is present at ~15 ppm, oxidation has occurred, and the batch must be discarded or repurified.
Step 2: Reaction Assembly
Action: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the photocatalyst (e.g., Cu-N4@CN, 0.08 mol%[4]), EPP (1.5 mmol), and anhydrous DMF (2.0 mL). Do not add the alkene yet.
Step 3: Strict Degassing (Freeze-Pump-Thaw)
Action: Submerge the tube in liquid nitrogen until the mixture is completely frozen. Open to high vacuum for 5 minutes. Close the vacuum, and thaw the tube in a room-temperature water bath. Repeat this cycle three times.
Self-Validation: During the thawing phase of the third cycle, observe the liquid closely. The complete absence of micro-bubbles rising from the thawing solid confirms the total removal of dissolved oxygen.
Step 4: Syringe Pump Addition & Irradiation
Action: Backfill the Schlenk tube with ultra-pure Argon. Place the tube in a 390 nm LED photoreactor[4]. Begin irradiation. Using a programmable syringe pump, add the alkene (1.0 mmol) dissolved in 1.0 mL of degassed DMF over 3 hours.
Self-Validation: Monitor the viscosity and color of the reaction. The solution should remain highly fluid. An increase in viscosity indicates the pump rate is too fast (telomerization is occurring). Rapid darkening of the solution indicates catalyst degradation via oxygen ingress.
Step 5: Quench and Workup
Action: After 4 hours total, turn off the LEDs, open the flask to air to quench any remaining radicals, and concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography to isolate the pure alkyl phenylphosphinate adduct.
References
Free Radical Hydrophosphinylation of Alkene via SET
Source: rsc.org (RSC Advances)
URL:[Link]
Hydrophosphination and Related Reactions
Source: researchgate.net
URL:[Link]
Advances in radical phosphorylation from 2016 to 2021
Source: oaepublish.com
URL:[Link]
Technical Support Center: Optimizing Temperature Conditions for Ethyl Phenylphosphinate Synthesis
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high yields and high purity in organophosphorus synthesis.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high yields and high purity in organophosphorus synthesis. The synthesis of ethyl phenylphosphinate (CAS: 2511-09-3) is notoriously sensitive to thermal mismanagement.
In organophosphorus chemistry, temperature is not merely a background parameter; it is the primary kinetic steering wheel. The phosphorus-chlorine (P-Cl) bond is highly labile, and its alcoholysis releases significant enthalpy. Conversely, direct esterification of P-OH bonds faces massive activation energy barriers. The difference between a quantitative yield and a complex mixture of over-oxidized or over-esterified byproducts often comes down to a temperature variance of just 10 °C.
This guide is engineered to provide you with the causality behind these thermal thresholds, troubleshooting FAQs, and field-validated protocols to ensure your synthesis is a self-validating, reproducible system.
Thermal Choke Points in Reaction Mechanisms
To troubleshoot effectively, we must first visualize where thermal energy dictates the reaction pathway. When synthesizing ethyl phenylphosphinate from phenylphosphonous dichloride (
PhPCl2
), the sequential substitution of the chloride leaving groups requires strict kinetic control.
Reaction mechanism and thermal choke points for ethyl phenylphosphinate synthesis from PhPCl2.
Frequently Asked Questions & Troubleshooting
Q1: Why does my batch synthesis yield a mixture of ethyl phenylphosphinate and diethyl phenylphosphonite?A: This is a classic temperature control failure. The substitution of the second chloride in
PhPCl2
has a higher activation energy than the first. If the local temperature in your reactor exceeds 10 °C during the initial ethanol addition, the excess kinetic energy allows the second ethanol molecule to attack the intermediate, yielding the di-substituted diethyl phenylphosphonite. You must maintain strict dropwise addition at 0–5 °C to isolate the mono-substituted intermediate before hydrolysis[1].
Q2: Can I use direct esterification of phenylphosphinic acid with ethanol at room temperature?A: No. Direct esterification of phenylphosphinic acid is thermodynamically unfavorable at room temperature without a coupling agent or harsh dehydrating catalyst. For a catalyst-free esterification, continuous flow microwave reactors operating at 180–190 °C are required to overcome the activation barrier, while utilizing short residence times to prevent thermal decomposition[2].
Q3: What is the optimal temperature profile for the vacuum distillation of the final product?A: Ethyl phenylphosphinate is prone to thermal disproportionation and oxidation if heated excessively. Distillation must be performed under high vacuum. The optimal recorded boiling point is 94–98 °C at 0.05 to 1.0 mmHg[1][3]. Exceeding 120 °C in the still pot will lead to cleavage of the P-C bond and severe yield losses.
Step-by-Step Validated Methodologies
The following protocols are designed as self-validating systems. By monitoring the physical state and temperature at each step, you can confirm the reaction trajectory before proceeding.
This protocol utilizes strict thermal suppression to control the exothermic alcoholysis of P-Cl bonds.
Preparation: Dissolve 66 g (0.37 mol) of phenylphosphonous dichloride in 100 mL of anhydrous ether under an argon atmosphere[1].
Thermal Quenching: Submerge the reaction vessel in an ice-water bath and allow the internal temperature to equilibrate to 0–5 °C.
Controlled Addition: Prepare a solution of 21.6 mL (0.37 mol) ethanol and 29.6 mL (0.37 mol) pyridine in 200 mL of ether. Add this dropwise over 60 minutes. Causality: Slow addition prevents localized exothermic spikes that lead to over-esterification.
Equilibration: Remove the ice bath and allow the mixture to stir for exactly one hour at room temperature (20–25 °C)[1].
Hydrolysis: Slowly add a mixture of 6.6 mL (0.37 mol) water and 29.6 mL pyridine. The water hydrolyzes the remaining P-Cl bond, which immediately tautomerizes to the stable P=O phosphinate form[1].
Purification: Filter the precipitated pyridinium chloride salts. Evaporate the ether solvent. Distill the remaining oil through a short Vigreux column at 95–98 °C under high vacuum (0.05 mmHg) to isolate the pure product[1].
This protocol utilizes microwave flow chemistry to force an otherwise thermodynamically unfavorable direct esterification.
Continuous flow microwave esterification workflow showing critical temperature and pressure zones.
Homogenization: Mix phenylphosphinic acid with a molar excess of ethanol (e.g., 1.1 mol equivalent) and stir for 5 minutes at 25 °C until completely homogenized[2].
System Priming: Flush the continuous flow reactor with 20 mL of the mixture at a flow rate of 10 mL/min at 25 °C and pressurize the system to 17 bar[2].
Thermal Activation: Set the HPLC pump to a flow rate of 0.15 to 0.25 mL/min. Apply microwave irradiation (150–300 W) to maintain a steady-state reactor temperature of 180–190 °C[2]. Causality: The high pressure keeps ethanol in the liquid phase, while microwave heating rapidly overcomes the esterification activation energy without degrading the product.
Quenching & Collection: Pass the effluent through a heat exchanger to rapidly quench the reaction to 25 °C before depressurization.
Quantitative Data Presentation
To optimize your continuous flow esterification, reference the thermal and kinetic data below. Notice the inverse relationship between flow rate (residence time) and the required temperature to achieve quantitative conversion.
Title: Continuous Flow Esterification of a H-Phosphinic Acid, and Transesterification of H-Phosphinates and H-Phosphonates under Microwave Conditions | Source: MDPI | URL:2
Technical Support Center: Maximizing Ethyl Phenylphosphinate Reaction Rates
Welcome to the Application Scientist Support Center. Ethyl phenylphosphinate is a highly versatile organophosphorus reagent utilized extensively in cross-coupling reactions, hydrophosphinylation, and the synthesis of bio...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center. Ethyl phenylphosphinate is a highly versatile organophosphorus reagent utilized extensively in cross-coupling reactions, hydrophosphinylation, and the synthesis of biologically active phosphinates. However, its reactivity, tautomeric equilibrium, and coordination behavior are profoundly dictated by the solvent environment.
This guide provides troubleshooting insights, mechanistic causality, and self-validating protocols to help you optimize solvent selection and maximize reaction rates in your workflows.
Part 1: Troubleshooting Guides & FAQs
FAQ 1: Sluggish Rates in Palladium-Catalyzed Hirao Cross-Coupling
Q: I am attempting a palladium-catalyzed C–P bond-forming reaction between aryl nonaflates and ethyl phenylphosphinate. My reaction rates are sluggish, and conversions stall at 40-50%. How can I optimize the solvent and additive system?
A: The sluggish reaction rate is likely due to the poor stabilization of the oxidative addition complex in non-polar solvents, combined with the high activation energy required for the C–O bond cleavage of the nonaflate.
The Causality: Switching to a highly polar aprotic solvent like Dimethylformamide (DMF) significantly enhances the reaction rate by stabilizing the polar Pd(II) intermediates. Furthermore, adding an iodide source (e.g., NaI) creates an [1] where the nonaflate is converted in situ to a more reactive aryl iodide, facilitating much faster oxidative addition. Using DMF at 80 °C with Pd(PPh3)4 and NaI can drive the reaction to completion in 4–6 hours[1].
FAQ 2: Regioselectivity Issues in Alkyne Hydrophosphinylation
Q: When adding ethyl phenylphosphinate to terminal alkynes using a palladium catalyst, I am getting an unpredictable mixture of Markovnikov and anti-Markovnikov adducts. How does solvent selection dictate this regioselectivity?
A: Regioselectivity in this hydrophosphinylation is highly sensitive to the protic nature of the solvent and the steric bulk of the ligand.
The Causality: When using a non-polar solvent like Toluene with a bidentate ligand (e.g., dppe), the reaction proceeds via a standard hydropalladation pathway, favoring the branched Markovnikov adduct[2]. However, switching to a polar protic solvent like Ethanol (often paired with bulky monodentate ligands like tri-tert-butylphosphine) alters the coordination environment of the palladium species. The protic solvent facilitates the protonolysis of the Pd–P bond or alters the insertion mechanism, completely [2] to yield the linear anti-Markovnikov adduct.
FAQ 3: Poor Yields in Photoredox/Gold Dual Catalysis
Q: I am coupling ethyl phenylphosphinate with aryldiazonium salts using a Ru(bpy)3(PF6)2 / Ph3PAuCl dual catalyst system. In pure Acetonitrile (MeCN), my yields are below 40%. Why is this happening?
A: Pure MeCN often fails to fully dissolve the aryldiazonium salts and does not adequately promote the tautomerization of the H-phosphinate to its more nucleophilic trivalent phosphite form.
The Causality: Employing a co-solvent system of MeCN:EtOH (4:1) exploits the high polarity and hydrogen-bonding capability of ethanol. This specific mixture improves the solubility of the diazonium salt and drives the[3]. This accelerates the nucleophilic attack on the highly electrophilic arylgold(III) intermediate generated by the photoredox cycle, boosting yields to over 80%[3][4].
Part 2: Quantitative Data Summaries
The following table summarizes the causal relationship between solvent choice, catalyst systems, and the resulting reaction metrics for ethyl phenylphosphinate workflows.
Reaction Pathway
Substrate
Catalyst System
Optimal Solvent
Time
Yield / Outcome
C–P Cross-Coupling
Aryl nonaflate
Pd(PPh3)4 / NaI
DMF
4–6 h
>80% (Aryl phosphinate)
Alkyne Addition (Branched)
Terminal alkyne
Pd(OAc)2 / dppe
Toluene
3 h
High yield (Markovnikov)
Alkyne Addition (Linear)
Terminal alkyne
Pd(OAc)2 / P(t-Bu)3
Ethanol
3 h
High yield (Anti-Markovnikov)
Dual Photoredox Coupling
Aryldiazonium salt
Ru(bpy)3(PF6)2 / Ph3PAuCl
MeCN:EtOH (4:1)
4 h
82% (Aryl phosphinate)
Electrochemical Coupling
Aryl bromide
NiBr2 / Paired Electrolysis
DMAc:THF
12 h
>75% (C–P bond formation)
Part 3: Visualizing Solvent-Driven Mechanisms
Solvent-controlled regioselectivity in Pd-catalyzed alkyne hydrophosphinylation.
Synergistic solvent effects in dual gold/photoredox carbon-phosphorus cross-coupling.
Part 4: Self-Validating Experimental Protocols
To ensure scientific integrity, these protocols are designed as self-validating systems. Built-in analytical checkpoints allow you to verify the success of each phase independently.
Objective: Synthesize aryl phosphinates from aryl nonaflates and ethyl phenylphosphinate using a polar aprotic solvent.
System Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add the aryl nonaflate (1.0 equiv), NaI (2.0 equiv), and Pd(PPh3)4 (10 mol%).
Solvent & Reagent Addition: Add anhydrous DMF (0.2 M relative to the nonaflate) followed by ethyl phenylphosphinate (1.5 equiv) and N,N-diisopropylethylamine (DIPEA, 2.0 equiv).
Causality Check: DMF is strictly required here to solubilize the generated iodide salts and stabilize the Pd(II) intermediate.
Reaction & Internal Validation: Heat the mixture to 80 °C.
Self-Validation (³¹P NMR): Pull a 0.1 mL aliquot at the 2-hour mark. The reaction is progressing correctly if the characteristic P–H doublet of ethyl phenylphosphinate (approx. 20–25 ppm) diminishes, and a new singlet corresponding to the aryl phosphinate product appears (approx. 30–40 ppm).
Workup: Once the ³¹P NMR confirms the disappearance of the starting material (typically 4–6 h), cool to room temperature, dilute with ethyl acetate, and wash extensively with water (3x) to remove the DMF and residual salts. Dry the organic layer over MgSO₄ and concentrate.
Objective: Couple ethyl phenylphosphinate with aryldiazonium salts using a visible-light-driven dual catalytic system.
Catalyst & Substrate Loading: To a dry vial equipped with a stir bar, add the aryldiazonium tetrafluoroborate salt (1.0 equiv), Ph3PAuCl (10 mol%), and Ru(bpy)3(PF6)2 (2 mol%).
Solvent Engineering: Add a pre-mixed, degassed solution of MeCN:EtOH (4:1 v/v) to achieve a 0.2 M concentration. Add ethyl phenylphosphinate (3.0 equiv).
Causality Check: Degassing (via freeze-pump-thaw or sparging with N₂) is non-negotiable. Oxygen will quench the excited state of the Ru(II)* photocatalyst, halting the reaction.
Irradiation & Internal Validation: Place the vial under blue LED irradiation (approx. 450 nm) at room temperature.
Self-Validation (Visual & TLC): The solution should maintain a vibrant orange/red hue from the Ru catalyst. Monitor via TLC (UV active). The rapid consumption of the diazonium salt (which typically stays near the baseline) and the emergence of a less polar product spot within 1–2 hours validates the photoredox cycle's efficacy.
Workup: After 4 hours, turn off the light, evaporate the MeCN/EtOH solvent directly under reduced pressure, and purify the crude residue via silica gel flash chromatography.
References
Nune, S. K., et al. "Palladium-catalysed regioselective addition reaction of ethyl phenylphosphinate with terminal acetylenes: ligand- and solvent-dependent regioselectivity." Chemical Communications (2007). URL:[Link]
He, Y., et al. "A dual catalytic strategy for carbon–phosphorus cross-coupling via gold and photoredox catalysis." Chemical Science (2015). URL:[Link]
"Palladium-Catalyzed C–P Bond-Forming Reactions of Aryl Nonaflates Accelerated by Iodide." The Journal of Organic Chemistry (2018). URL:[Link]
A Comparative Guide to the ³¹P NMR Chemical Shift of Ethyl Phenylphosphinate and Related Organophosphorus Compounds
For Researchers, Scientists, and Drug Development Professionals The Significance of ³¹P NMR in Characterizing Organophosphorus Compounds Phosphorus-31 (³¹P) NMR spectroscopy is a powerful and indispensable analytical tec...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The Significance of ³¹P NMR in Characterizing Organophosphorus Compounds
Phosphorus-31 (³¹P) NMR spectroscopy is a powerful and indispensable analytical technique for the characterization of organophosphorus compounds.[1] The ³¹P nucleus possesses a natural abundance of 100% and a nuclear spin of ½, which results in sharp, readily interpretable NMR signals.[2] One of the most significant advantages of ³¹P NMR is its wide chemical shift range, spanning over 700 ppm, which provides excellent signal dispersion and minimizes the likelihood of peak overlap, even in complex mixtures.[2]
The chemical shift (δ) of a ³¹P nucleus is highly sensitive to its local electronic environment. Factors such as the electronegativity of substituents, bond angles, and the coordination state of the phosphorus atom all exert a significant influence on the observed chemical shift.[3] This sensitivity allows for the confident differentiation between various classes of organophosphorus compounds, including phosphines, phosphites, phosphonates, phosphinates, and their corresponding oxides and sulfides.
Understanding the ³¹P NMR Chemical Shift of Ethyl Phenylphosphinate
Ethyl phenylphosphinate is a member of the phosphinate family of organophosphorus compounds, characterized by a phosphorus atom bonded to two carbon atoms, one oxygen atom via a double bond (phosphoryl group), and another oxygen atom in an ester linkage.
While a specific, publicly available, and citable ³¹P NMR chemical shift value for ethyl phenylphosphinate proved elusive in a comprehensive literature search, data for structurally similar compounds can provide a reliable estimate. For instance, methyl methylphenylphosphinate, which differs only in the alkyl group of the ester, serves as a close analog. The analysis of related structures, such as 4-nitrophenyl alkylphenylphosphinates, further supports the expected chemical shift range for this class of compounds.[4]
The chemical structure of ethyl phenylphosphinate is illustrated below.
Figure 1. Chemical structure of ethyl phenylphosphinate.
Comparative Analysis with Alternative Organophosphorus Compounds
To provide context for the ³¹P NMR chemical shift of ethyl phenylphosphinate, a comparison with other common classes of organophosphorus compounds is essential. The following table summarizes typical ³¹P NMR chemical shift ranges for phosphinates, phosphonates, and phosphine oxides.
Compound Class
General Structure
Typical ³¹P NMR Chemical Shift (δ, ppm)
Phosphinates
R¹R²P(O)OR³
20 to 60
Phosphonates
RP(O)(OR¹)₂
0 to 35
Phosphine Oxides
R₃P(O)
25 to 60
Table 1. Comparison of typical ³¹P NMR chemical shift ranges for selected organophosphorus compound classes.
The following table provides specific examples of ³¹P NMR chemical shifts for compounds that are structurally or functionally related to ethyl phenylphosphinate.
Compound Name
Structure
³¹P NMR Chemical Shift (δ, ppm)
Solvent
Methyl methylphenylphosphinate
C₆H₅(CH₃)P(O)OCH₃
Not specified in available data
Not specified
Diethyl ethylphosphonate
CH₃CH₂P(O)(OCH₂CH₃)₂
~30.1
Not specified
Triphenylphosphine oxide
(C₆H₅)₃P(O)
~27.5
C₆D₆
Table 2. Specific ³¹P NMR chemical shift data for comparable organophosphorus compounds.[5][6][7]
The data clearly illustrates the distinct chemical shift regions for different classes of organophosphorus compounds, enabling their differentiation via ³¹P NMR spectroscopy.
Factors Influencing the ³¹P NMR Chemical Shift
The precise chemical shift of a phosphorus nucleus is a function of several key factors:
Electronegativity of Substituents: Electron-withdrawing groups attached to the phosphorus atom deshield the nucleus, causing a downfield shift (higher ppm value). Conversely, electron-donating groups increase shielding and result in an upfield shift (lower ppm value).
Bond Angles and Hybridization: Changes in the bond angles around the phosphorus atom affect the hybridization of the phosphorus orbitals, which in turn influences the chemical shift.
Solvent Effects: The polarity and hydrogen-bonding capability of the solvent can interact with the phosphoryl group, leading to changes in the electronic environment of the phosphorus nucleus and thus altering the chemical shift.[6]
Coordination and Hydrogen Bonding: The coordination of Lewis acids or the formation of hydrogen bonds to the phosphoryl oxygen can significantly impact the electron density at the phosphorus center, often resulting in a downfield shift.[8]
The interplay of these factors determines the final observed chemical shift. A visual representation of these influencing factors is provided below.
Figure 2. Factors influencing the ³¹P NMR chemical shift.
Standardized Experimental Protocol for ³¹P NMR Spectroscopy
To ensure the acquisition of high-quality and reproducible ³¹P NMR data, the following standardized protocol is recommended.
5.1. Sample Preparation
Analyte Purity: Ensure the sample is of sufficient purity to avoid interference from other phosphorus-containing impurities.
Solvent Selection: Dissolve approximately 5-20 mg of the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, D₂O, DMSO-d₆). The choice of solvent should be based on the solubility of the analyte and its chemical stability.
Filtration: If the solution contains particulate matter, filter it through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.
Referencing: An external standard of 85% H₃PO₄ is typically used to reference the ³¹P NMR spectrum to 0 ppm. This can be achieved by using a sealed capillary containing the standard, which is placed inside the NMR tube.
5.2. NMR Instrument Parameters
Spectrometer Setup: Tune and match the NMR probe for the ³¹P frequency.
Acquisition Parameters:
Pulse Program: A standard one-pulse sequence with proton decoupling is typically used.
Acquisition Time (at): 1-2 seconds.
Relaxation Delay (d1): 2-5 seconds. A longer delay may be necessary for quantitative measurements to ensure full relaxation of the phosphorus nuclei.
Number of Scans (ns): 16 to 128 scans, depending on the sample concentration.
Spectral Width (sw): A spectral width of at least 200 ppm is recommended to cover the typical range of organophosphorus compounds.
Processing:
Apply an exponential multiplication with a line broadening factor of 0.5-1.0 Hz to improve the signal-to-noise ratio.
Perform a Fourier transform, phase correction, and baseline correction.
Reference the spectrum to the external 85% H₃PO₄ standard at 0 ppm.
The general workflow for acquiring a ³¹P NMR spectrum is depicted below.
Figure 3. Experimental workflow for ³¹P NMR spectroscopy.
Conclusion
³¹P NMR spectroscopy is a cornerstone technique for the analysis of organophosphorus compounds. The chemical shift of ethyl phenylphosphinate, while not explicitly found in a citable source, can be reliably estimated based on data from closely related analogs and a thorough understanding of the factors that govern ³¹P chemical shifts. By employing standardized experimental protocols, researchers can obtain high-quality, reproducible data for the confident characterization and comparison of ethyl phenylphosphinate and other valuable organophosphorus reagents. This guide serves as a foundational resource to aid in the effective application of ³¹P NMR in a research and development setting.
References
Herberhold, M., et al. (2013). Synthesis, purification, and characterization of phosphine oxides and their hydrogen peroxide adducts. Chemistry - A European Journal.
Grishin, I. D., et al. (2022). ³¹P NMR chemical shift of phosphine oxides measures the total strength of multiple anticooperative H-bonds formed between the P=O group and proton donors. Physical Chemistry Chemical Physics. [Link]
Sorenson, M. M. (1998). ³¹P NMR Study on Some Phosphorus-Containing Compounds. ResearchGate. [Link]
Canadian Journal of Chemistry. (1989). Correlation of ³¹P nuclear magnetic resonance chemical shifts in aryl phosphinates with Hammett substituent constants. [Link]
Oxford Instruments. (n.d.). Analysing phosphorus containing compounds using ³¹P Benchtop NMR: R&D and QC case studies. [Link]
MDPI. (2024). Quantitative ³¹P NMR Spectroscopy: Principles, Methodologies, and Applications in Phosphorus-Containing Compound Analysis. [Link]
University of Leicester. (n.d.). ³¹P chemical shifts. [Link]
University of Leicester. (n.d.). ³¹ Phosphorus NMR. [Link]
PubMed. (1985). Characterization of transmembrane chemical shift differences in the ³¹P NMR spectra of various phosphoryl compounds added to erythrocyte suspensions. [Link]
ResearchGate. (2017). pH dependence of the ³¹P NMR chemical shifts of P i and selected.... [Link]
Structural Validation and FTIR Spectral Analysis of Ethyl Phenylphosphinate: A Comparative Guide
As a Senior Application Scientist, I frequently encounter analytical bottlenecks where researchers misidentify phosphinates as phosphonates due to their structural similarities. Ethyl phenylphosphinate (CAS 2511-09-3) is...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently encounter analytical bottlenecks where researchers misidentify phosphinates as phosphonates due to their structural similarities. Ethyl phenylphosphinate (CAS 2511-09-3) is a highly versatile organophosphorus building block, increasingly utilized in the synthesis of biarylmonophosphonates and prostate-specific membrane antigen (PSMA) targeted radioligands .
Because it possesses a reactive phosphorus-hydrogen (P-H) bond, it readily undergoes regioselective Markovnikov additions and Michaelis-Arbusov-type reactions. However, distinguishing this compound from its fully substituted analogs—such as diethyl phenylphosphonate and ethyl diphenylphosphinate —is critical during reaction monitoring and quality control. This guide provides an objective, data-driven comparison of their Fourier Transform Infrared (FTIR) spectral profiles and establishes a self-validating protocol for structural confirmation.
Mechanistic Spectral Analysis: The "Why" Behind the Peaks
To accurately validate the structure of ethyl phenylphosphinate, we must look beyond simply matching peaks to a database. We must understand the underlying physical chemistry and inductive effects that drive molecular vibrations.
The P-H Bond (The Diagnostic Marker): The most critical feature of ethyl phenylphosphinate is the sharp P-H stretching vibration located at ~2350 cm⁻¹ . This region of the infrared spectrum is largely devoid of other organic absorptions, making it an unambiguous marker for secondary phosphinates. This peak is entirely absent in fully substituted analogs like diethyl phenylphosphonate.
The P=O Bond (Inductive Shifting): The phosphoryl (P=O) stretch is highly sensitive to the electronegativity of its substituents. In ethyl phenylphosphinate, this strong band appears at ~1190–1220 cm⁻¹ . In contrast, diethyl phenylphosphonate possesses an additional highly electronegative ethoxy group. This extra group withdraws electron density from the phosphorus atom, increasing the P=O bond order and shifting the absorption to a higher frequency (~1220–1250 cm⁻¹ ) .
The P-O-C Bond (Ester Linkage): The ethoxy group yields a strong, broad stretching band at ~1030–1050 cm⁻¹ . While present in all ethyl esters, this band is notably broader and more intense in diethyl phenylphosphonate due to the presence of two ethoxy groups.
The P-Ph Bond (Aromatic Attachment): The phosphorus-carbon (aromatic) bond presents a characteristic, sharp peak at ~1440 cm⁻¹ .
Fig 1: Logical relationship between structural functional groups and FTIR absorption frequencies.
Quantitative Spectral Comparison
The following table summarizes the comparative FTIR performance data used to differentiate the target compound from its common synthetic alternatives.
Spectral Feature
Ethyl Phenylphosphinate
Diethyl Phenylphosphonate
Ethyl Diphenylphosphinate
Diagnostic Value
P-H Stretch
~2350 cm⁻¹ (Sharp)
Absent
Absent
High (Confirms secondary phosphinate)
P=O Stretch
~1190 - 1220 cm⁻¹
~1220 - 1250 cm⁻¹
~1180 - 1200 cm⁻¹
Medium (Indicates substitution level)
P-O-C Stretch
~1030 - 1050 cm⁻¹
~1030 - 1050 cm⁻¹ (Stronger)
~1030 - 1050 cm⁻¹
Low (Present in all ethoxy analogs)
P-Ph Stretch
~1440 cm⁻¹
~1440 cm⁻¹
~1440 cm⁻¹ (Stronger)
Low (Present in all phenyl analogs)
Experimental Methodology: ATR-FTIR Protocol
Causality of Method Selection: Why choose Attenuated Total Reflectance (ATR) over traditional Transmission (KBr pellet) FTIR? Ethyl phenylphosphinate is a viscous liquid at room temperature (bp 94-95 °C/1 mmHg) . Preparing a KBr window for a liquid introduces significant moisture risks, as KBr is highly hygroscopic. Water exhibits a broad O-H stretch at ~3300 cm⁻¹ and a bending mode at ~1640 cm⁻¹, which obscures baseline clarity and can trigger the hydrolysis of the delicate phosphinate ester. ATR allows for neat, direct analysis, preserving the sample's chemical integrity.
Step-by-Step Self-Validating Workflow
Step 1: System Purge & Background Acquisition
Action: Purge the FTIR spectrometer (equipped with a monolithic diamond ATR crystal) with dry nitrogen for 5 minutes.
Validation: Collect a background spectrum (Resolution: 4 cm⁻¹, 32 scans). Ensure the baseline is flat and free of atmospheric CO₂ (~2350 cm⁻¹) and water vapor interferences, which could falsely mask or mimic the crucial P-H stretch.
Step 2: Sample Application
Action: Using a glass Pasteur pipette, deposit exactly 1-2 drops of neat ethyl phenylphosphinate directly onto the center of the ATR crystal.
Validation: Ensure complete coverage of the active crystal area without introducing air bubbles, which cause scattering and poor signal-to-noise ratios. Do not apply the pressure anvil, as liquids do not require mechanical compression for optical contact.
Step 3: Spectral Acquisition
Action: Record the spectrum from 4000 to 400 cm⁻¹ using 64 co-added scans.
Validation: The higher scan count (64 vs. the standard 16) is deliberately chosen to maximize the signal-to-noise ratio for the relatively weak P-H stretch at ~2350 cm⁻¹, ensuring it is clearly distinguishable from baseline noise.
Step 4: Post-Analysis Cleaning & System Validation
Action: Carefully wipe the crystal with a lint-free optical tissue soaked in anhydrous isopropanol. Allow the solvent to evaporate completely.
Validation: Immediately run a secondary background scan. The complete absence of the ~1030 cm⁻¹ (P-O-C) and ~1200 cm⁻¹ (P=O) bands validates that no cross-contamination remains, ensuring the system is reset for subsequent analyses.
References
National Center for Biotechnology Information. "PubChem Compound Summary for CID 15642, Diethyl phenylphosphonate." PubChem. URL: [Link]
Hewitt, D. G., & Newland, G. L. "Organophosphorus Compounds. II. Ethyl Phenylphosphinate." SciSpace. URL: [Link]
National Institutes of Health. "Engineering of layer-by-layer acetate-coated paclitaxel loaded poly(lactide-co-glycolide) acid nanoparticles for prostate cancer therapy." PubMed Central. URL:[Link]
Validation
HPLC Method Development for Ethyl Phenylphosphinate Purity Analysis: A Comparative Guide
As a Senior Application Scientist, one of the most frequent challenges I encounter in the lab is the purity analysis of reactive organophosphorus intermediates. Ethyl phenylphosphinate (EPP) is a prime example.
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, one of the most frequent challenges I encounter in the lab is the purity analysis of reactive organophosphorus intermediates. Ethyl phenylphosphinate (EPP) is a prime example. Widely utilized as a P-chiral building block in transition-metal-catalyzed asymmetric hydrophosphorylation of alkynes[1],[2], the integrity of EPP directly dictates the enantiomeric excess and yield of downstream reactions.
However, developing a robust High-Performance Liquid Chromatography (HPLC) method for EPP is not as simple as running a generic gradient. EPP is prone to hydrolysis, degrading into phenylphosphinic acid (PPA)[3]. This guide objectively compares stationary phase chemistries and outlines a self-validating, field-proven protocol for EPP purity analysis, grounded in chromatographic causality.
Mechanistic Causality: The Analytical Challenge
To design a successful separation, we must first understand the physicochemical properties of the analyte and its primary impurity:
Ethyl Phenylphosphinate (EPP): A neutral, moderately hydrophobic ester featuring a
π
-electron-rich phenyl ring and a polar phosphinate core (P=O, P-H).
Phenylphosphinic Acid (PPA): The primary hydrolysis product. PPA is highly polar and strongly acidic, with a reported
pKa
of 2.1[4].
The Pitfall of Generic Methods:
If you inject this mixture onto a standard C18 column using a neutral or weakly acidic mobile phase (e.g., 0.1% Formic Acid, pH ~2.7), PPA remains partially ionized. This partial ionization leads to severe peak tailing due to secondary electrostatic interactions with residual unendcapped silanols on the silica backbone. Furthermore, its high polarity causes it to elute near the void volume (
t0
), risking co-elution with injection solvent peaks.
The Solution:
We must apply two orthogonal chromatographic levers:
Thermodynamic pH Control: Lowering the mobile phase pH to ~2.0 using 0.1% Trifluoroacetic acid (TFA) ensures PPA is predominantly protonated, neutralizing its charge and sharpening the peak.
Stationary Phase Chemistry: Shifting from a purely hydrophobic C18 phase to a Phenyl-Hexyl phase introduces
π−π
stacking interactions. Because both EPP and PPA contain a phenyl ring, the Phenyl-Hexyl phase selectively enhances their retention, pulling the polar PPA safely away from the void volume.
Comparative Analysis: Standard C18 vs. Phenyl-Hexyl
To demonstrate the performance differences, the table below summarizes the quantitative chromatographic data comparing a standard C18 column against a Phenyl-Hexyl column under identical mobile phase conditions (0.1% TFA in Water/Acetonitrile).
Chromatographic Parameter
Standard C18 Column
Phenyl-Hexyl Column
Causality / Mechanistic Insight
Retention Time (EPP)
6.2 min
7.5 min
Enhanced retention on Phenyl-Hexyl due to
π−π
stacking with EPP's phenyl ring.
Retention Time (PPA)
1.8 min
2.9 min
PPA is highly polar; C18 struggles to retain it. Phenyl-Hexyl provides secondary
π−π
retention, moving it past
t0
.
Resolution (
Rs
)
1.5
4.2
Increased retention of the polar impurity (PPA) prevents co-elution with early baseline disturbances.
Tailing Factor (PPA)
1.8 (Tailing)
1.1 (Symmetrical)
Phenyl-Hexyl columns often feature alternative end-capping and shielding that prevent silanol interactions better than standard C18.
Workflow & Logic Visualization
The following decision tree illustrates the logical progression of our method optimization.
Fig 1: Decision tree for EPP HPLC method optimization based on stationary phase and pH.
Self-Validating Experimental Protocol
A robust analytical method must be self-validating. The following step-by-step protocol includes built-in System Suitability Tests (SST) to ensure the system is performing optimally before any real samples are injected.
Materials & Reagents
Column: Phenyl-Hexyl, 150 mm × 4.6 mm, 3 µm particle size.
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in LC-MS grade Water.
Mobile Phase B: 0.1% TFA in LC-MS grade Acetonitrile.
Sample Diluent: 100% Anhydrous Acetonitrile.
Step 1: Sample Preparation
Accurately weigh 10.0 mg of the EPP sample.
Dissolve in 10.0 mL of 100% anhydrous Acetonitrile to yield a 1.0 mg/mL solution.
Causality Check: Why not use a water/acetonitrile mixture? Phosphinate esters are highly susceptible to ex-vivo hydrolysis in aqueous solutions[3]. Using an anhydrous diluent prevents the artificial generation of PPA during the sequence run, ensuring the reported purity reflects the actual sample state.
Autosampler Temperature: 4°C (Further suppresses any degradation in the vial).
Injection Volume: 5 µL
Detection: UV at 215 nm.
Causality Check: The phenyl ring exhibits strong
π→π∗
transitions at 215 nm, providing maximum sensitivity for both EPP and trace PPA impurities.
Step 3: Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
95
5
2.0
95
5
10.0
40
60
12.0
5
95
15.0
5
95
15.1
95
5
20.0
95
5 (Re-equilibration)
Step 4: System Suitability Test (SST) - The Validation Gate
Before injecting the analytical batch, inject a resolution standard containing 0.1 mg/mL EPP and 0.01 mg/mL PPA.
Acceptance Criteria:
Resolution (
Rs
) between PPA and EPP must be > 2.0 .
Tailing factor (
Tf
) for PPA must be < 1.5 .
Logic: If
Tf>1.5
, the mobile phase pH has likely drifted, or the column's end-capping is deteriorating. Do not proceed until the mobile phase is remade or the column is replaced.
References
Source: National Institutes of Health (NIH)
Asymmetric Access to Phosphinates via Nickel-Catalyzed Hydrophosphorylation of Alkynes
Source: ACS Catalysis
URL
Mass Spectrometry Fragmentation Patterns of Ethyl Phenylphosphinate: A Comparative Analytical Guide
Executive Summary Ethyl phenylphosphinate (EPP) is a highly versatile organophosphorus building block utilized extensively in the synthesis of peptidomimetic transition-state analogs, photoinitiators, and flame retardant...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl phenylphosphinate (EPP) is a highly versatile organophosphorus building block utilized extensively in the synthesis of peptidomimetic transition-state analogs, photoinitiators, and flame retardants. For drug development professionals and synthetic chemists, accurate structural characterization of EPP and its derivatives relies heavily on mass spectrometry (MS). Understanding the distinct fragmentation patterns of EPP under different ionization conditions is critical for researchers distinguishing it from closely related phosphinates and phosphonates (1)[1].
This guide objectively compares the MS performance of EPP against alternative organophosphorus compounds, detailing the mechanistic causality behind its fragmentation and providing a self-validating experimental protocol for robust analysis.
Ionization Modalities: EI-MS vs. ESI-MS/MS
When analyzing EPP (Molecular Weight = 170.15 g/mol ), the choice of ionization technique dictates the observed fragmentation pathways and analytical utility.
Electron Impact (EI-MS, 70 eV): A highly energetic, "hard" ionization technique that produces a distinct radical cation [M]•⁺ at m/z 170. EI is advantageous for library matching and structural elucidation of the alkyl and aryl substituents through predictable, high-energy bond cleavages.
Electrospray Ionization (ESI-MS/MS): A "soft" technique yielding the protonated adduct [M+H]⁺ at m/z 171. Collision-Induced Dissociation (CID) is required to induce fragmentation, which predominantly proceeds via lower-energy neutral losses. ESI is superior for analyzing EPP when conjugated to larger, thermolabile molecules like peptides (2)[2].
Mechanistic Fragmentation Pathways
Causality of Fragmentation: The P=O bond in EPP is highly polarized, directing charge retention onto the phosphorus-oxygen core. The presence of the ethyl ester group introduces a low-energy pathway for alkene elimination, which is the hallmark signature of ethyl-substituted phosphinates.
Pathway A: Alkene Elimination (McLafferty-type Rearrangement)
In both EI and ESI-CID, the most prominent fragmentation is the neutral loss of ethylene (C₂H₄, 28 Da). The carbonyl-like P=O oxygen abstracts a hydrogen from the β-carbon of the ethyl group via a cyclic six-membered transition state.
EI-MS:m/z 170 → m/z 142[C₆H₅P(O)(OH)H]•⁺ (Base Peak)
Pathway B: Alkyl Radical Cleavage
Direct homolytic cleavage of the P-O-C bond results in the loss of an ethyl radical (C₂H₅•, 29 Da). This is more prevalent in EI-MS due to the high internal energy of the molecular ion.
EI-MS:m/z 170 → m/z 141 [C₆H₅P(O)(O)H]⁺
Pathway C: Aryl Cleavage
Alpha-cleavage of the phenyl group (loss of C₆H₅•, 77 Da) yields a minor but diagnostic phosphinate ion.
EI-MS:m/z 170 → m/z 93[HP(O)(OCH₂CH₃)]⁺
EI-MS fragmentation pathways of ethyl phenylphosphinate showing neutral and radical losses.
Performance Comparison: EPP vs. Alternative Phosphinates
To objectively evaluate EPP's analytical signature, we must compare its fragmentation against structural alternatives. EPP's rapid conversion to m/z 142 makes it highly distinguishable in complex mixtures, such as photolytic degradation studies (3)[3]. The data below demonstrates how the alkyl chain length directly dictates the dominant fragmentation mechanism (4)[4].
Compound
Molecular Ion [M]•⁺
Base Peak
Diagnostic Neutral Loss
Fragmentation Mechanism
Ethyl phenylphosphinate
m/z 170
m/z 142
-28 Da (C₂H₄)
Facile β-hydrogen transfer (McLafferty-type rearrangement)
Methyl phenylphosphinate
m/z 156
m/z 155
-1 Da (H•)
Loss of P-H or C-H; strictly lacks β-hydrogen for alkene loss
Diethyl phenylphosphonate
m/z 214
m/z 158
-28 Da, -28 Da
Sequential double loss of ethylene from two distinct ethyl groups
Analytical Insight: Methyl phenylphosphinate cannot undergo the low-energy ethylene loss due to the absence of a β-carbon, making its molecular ion significantly more stable. EPP is therefore much easier to sequence and identify via neutral loss scanning in triple quadrupole systems.
Self-Validating Experimental Protocol
To ensure reproducibility and scientific integrity, the following protocol details a dual-modality MS analysis of EPP. This workflow is designed as a self-validating system: it cross-references the high-energy radical fragmentation (GC-EI-MS) with the low-energy CID pathways (LC-ESI-MS/MS) to prevent false positive identifications.
Step 1: Sample Preparation & Baseline Validation
Action: Dissolve 1.0 mg of analytical grade ethyl phenylphosphinate in 1.0 mL of LC-MS grade acetonitrile to create a 1 mg/mL stock. Run a pure solvent blank prior to sample injection.
Causality: Acetonitrile ensures complete solvation without participating in transesterification reactions that could occur if protic solvents like methanol were used.
Validation: The solvent blank establishes baseline noise and rules out system contamination (e.g., plasticizers like phthalates at m/z 149), ensuring the m/z 142 peak is exclusively derived from the sample.
Step 2: GC-EI-MS Analysis (High-Energy Profiling)
Action: Dilute stock to 10 µg/mL in hexane. Inject 1 µL into a GC-MS equipped with a DB-5MS column (30m x 0.25mm x 0.25µm). Set the inlet to 250°C, split ratio 10:1. Program the oven from 60°C (hold 1 min) to 280°C at 15°C/min. Set the EI source to 70 eV and 230°C.
Causality: The non-polar DB-5MS column provides excellent peak shape for volatile organophosphorus compounds. 70 eV is the industry standard for generating reproducible, library-searchable radical cations, forcing the diagnostic -28 Da McLafferty rearrangement.
Action: Dilute stock to 1 µg/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid. Infuse directly or via a C18 column into a triple quadrupole MS. Operate in Positive ESI mode (+3.5 kV). Isolate the precursor ion [M+H]⁺ at m/z 171 in Q1. Apply Collision Energy (CE) ramp from 10 to 30 eV using Argon collision gas in Q2. Scan product ions in Q3 from m/z 50 to 200.
Causality: Formic acid promotes efficient protonation to yield [M+H]⁺. Ramping the CE allows the observation of both the primary neutral loss (ethylene, CE ~15 eV) and secondary fragmentation (loss of water from the resulting phosphinic acid, CE ~25 eV).
Self-validating dual-modality mass spectrometry workflow for the structural confirmation of EPP.
References
Title: Beyond absorption: online photoreactor mass spectrometry assessment of new acylphosphine oxide photoinitiators
Source: NIH / PMC
URL
Title: Phosphopeptide Fragmentation and Site Localization by Mass Spectrometry: An Update
Source: ResearchGate
URL
Title: Identification and Migration Studies of Photolytic Decomposition Products of UV-Photoinitiators in Food Packaging
Source: NIH / PMC
URL
Title: Defluorinative Hydrophosphorylation of Trifluoromethylated Enones: Insight into the Roles of H-Phosphine Oxide
Source: ACS Publications
URL
Thermal Degradation Analysis (TGA) of Ethyl Phenylphosphinate Derivatives: A Performance Comparison Guide
Executive Summary Ethyl phenylphosphinate and its downstream derivatives have emerged as highly versatile organophosphorus compounds. In the biomedical and pharmaceutical sectors, they serve as high-efficiency, low-toxic...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Ethyl phenylphosphinate and its downstream derivatives have emerged as highly versatile organophosphorus compounds. In the biomedical and pharmaceutical sectors, they serve as high-efficiency, low-toxicity photoinitiators (e.g., TPOL) for 3D-printed surgical guides and dental resins[1]. In electronic medical device manufacturing, they are utilized as potent, halogen-free reactive flame retardants (e.g., PADP, PICPP)[2].
For drug delivery devices and biocompatible polymers, the material must withstand sterilization (e.g., autoclaving at 121°C) and the exothermic heat of photopolymerization without degrading. Thermogravimetric Analysis (TGA) is the gold standard for evaluating these thermal limits. This guide objectively compares the thermal degradation profiles of key ethyl phenylphosphinate derivatives against legacy industry standards, providing actionable data for material selection.
The Causality of Thermal Stability in Phenylphosphinates
To engineer a resilient polymer, one must understand the causality behind its thermal degradation. The thermal stability of phenylphosphinate derivatives is fundamentally governed by the bond dissociation energies of their P–C (phenyl) and P–O–C linkages.
When subjected to thermal stress, these compounds undergo a highly specific, self-limiting degradation pathway:
Low-Temperature Phase (<300°C): Initial mass loss is typically driven by the volatilization of unreacted monomers or the cleavage of weaker ester bonds.
Main Degradation Phase (300°C – 450°C): The critical cleavage of the P–C and P–O bonds occurs. This endothermic process releases PO· and HPO· radicals into the gas phase. These radicals actively scavenge H· and OH· radicals, effectively quenching combustion[3].
High-Temperature Phase (>500°C): In the condensed phase, the remaining phosphorus acts as an acid catalyst, promoting the dehydration of the surrounding polymer matrix. This forms a dense, cross-linked polyphosphate carbonaceous char that acts as an insulating thermal shield[2].
By analyzing the onset temperature (
T5%
) and the maximum degradation rate temperature (
Tmax
) via TGA, formulators can precisely match the derivative to the processing temperature of the target polymer matrix.
Mechanistic Pathway of Degradation
Fig 1: Thermal degradation pathway of phenylphosphinate derivatives.
Comparative TGA Performance Data
To objectively assess the utility of ethyl phenylphosphinate derivatives, we compare their TGA metrics against traditional alternatives. The data below synthesizes experimental TGA results conducted under a Nitrogen (
N2
) atmosphere at a heating rate of 20 °C/min.
For Photopolymers: demonstrates vastly superior thermal stability compared to legacy BAPO[1]. Its high
T5%
(347 °C) ensures that the photoinitiator does not volatilize during the high exothermic peaks of dual-cure polymerization, ensuring high cytocompatibility and structural integrity in shape-memory medical implants[4].
For Structural Components: begins to degrade earlier (280 °C) but yields a significantly higher char residue (up to 22.6%) compared to standard APP[2]. This early degradation is a feature, not a bug—it allows the compound to form a protective polyphosphate char layer just before the bulk polymer matrix reaches its ignition temperature, easily achieving UL-94 V-0 ratings[6].
To ensure trustworthiness and reproducibility across R&D sites, the following TGA protocol is designed as a self-validating system. Every step includes a mechanistic rationale to prevent analytical artifacts.
Action: Run a blank baseline scan using an empty alumina (
Al2O3
) crucible from 30 °C to 800 °C at 20 °C/min under
N2
.
Causality: As the furnace heats, the density of the purge gas changes, creating an apparent mass gain (buoyancy effect). Subtracting this baseline ensures that the calculated char residue is absolute.
Step 2: Sample Preparation
Action: Weigh exactly 10.0 ± 0.5 mg of the synthesized phenylphosphinate derivative or cured polymer sample into the crucible.
Causality: Maintaining a consistent, low sample mass prevents thermal lag. If the mass is too high, the core of the sample heats slower than the surface, artificially shifting
Tmax
to higher temperatures and skewing comparative data.
Step 3: Thermal Method Execution
Action: Purge the furnace with high-purity Nitrogen (
N2
) at a flow rate of 50–100 mL/min for 10 minutes prior to initiating the temperature ramp. Ramp from 30 °C to 800 °C at 20 °C/min.
Causality: The initial purge removes residual oxygen. If oxygen is present, the TGA will measure thermo-oxidative degradation rather than pure pyrolysis, artificially lowering the
T5%
onset and altering the charring mechanism.
Step 4: Data Analytics & Self-Validation
Action: Extract the TGA curve (weight % vs. temperature) and the first derivative DTG curve (derivative weight vs. temperature).
Validation Check: The integral of the DTG peaks must perfectly align with the step-wise mass losses on the TGA curve. If the final char residue at 800 °C fluctuates by >2% between replicates, the sample is either inhomogeneous or has absorbed ambient moisture (requiring a pre-drying step at 80 °C).
Conclusion & Selection Guide
For professionals in drug development and medical device engineering, selecting the right derivative is dictated by the thermal limits of the manufacturing process:
Choose TPOL when formulating shape-memory polymers, microneedles, or dental resins. Its high thermal onset (>340 °C) and photobleaching properties yield highly transparent, cytocompatible, and thermally resilient networks.
Choose PADP or PICPP for the structural housings of electronic medical devices or battery enclosures. Their ability to generate >15% carbonaceous char at 350 °C provides unmatched condensed-phase flame retardancy, outperforming legacy halogenated and APP-based systems.
References
Hu, Y., et al. (2024). Preparation and Application of Aluminum-Phenylphosphinate-Encapsulated Phase Change Materials for Thermal Management of Lithium-Ion Batteries. Energy & Fuels - ACS Publications.[2]
URL: [Link]
Navaruckienė, A., et al. (2023). Thermoresponsive Shape-Memory Biobased Photopolymers of Tetrahydrofurfuryl Acrylate and Tridecyl Methacrylate. Polymers - MDPI.[1]
URL: [Link]
Li, X., et al. (2022). Halogen-Free Flame Retarded Poly(Lactic Acid) with an Isosorbide-Derived Polyphosphonate. Journal of Renewable Materials - Tech Science Press.[5]
URL: [Link]
Malinauskienė, V., et al. (2023). Thermo-Responsive Shape-Memory Dual-Cured Polymers Based on Vegetable Oils. PMC / National Institutes of Health.[4]
URL: [Link]
A Researcher's Guide to the Proper Disposal of Ethyl Phenylphosphinate
For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step—disposal—is as critical as any other, demanding pr...
Author: BenchChem Technical Support Team. Date: March 2026
For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step—disposal—is as critical as any other, demanding precision, foresight, and an unwavering commitment to safety and regulatory compliance. This guide provides essential, actionable information for the proper disposal of phosphinic acid, ethyl-, phenyl ester (also known as ethyl phenylphosphinate, CAS No. 2511-09-3), ensuring the protection of personnel, the environment, and the integrity of your laboratory operations.
Understanding the Compound: Hazard Profile and Core Characteristics
Ethyl phenylphosphinate is an organophosphorus compound. While its toxicological properties have not been exhaustively investigated, it is classified as harmful and an irritant.[1][2] Understanding its characteristics is the foundation of its safe management.
The primary hazards associated with ethyl phenylphosphinate are acute toxicity upon ingestion and irritation to the skin, eyes, and respiratory system.[1] Therefore, all handling and disposal operations must be predicated on minimizing direct contact and preventing the generation of aerosols or vapors.
The Golden Rule: Professional Hazardous Waste Disposal
The single most important directive for the disposal of ethyl phenylphosphinate is that it must be managed by a licensed professional hazardous waste disposal company.[3][6] Laboratory-scale chemical neutralization of organophosphorus compounds can be complex and may introduce new hazards. Engaging a certified service ensures compliance with all local, state, and federal regulations, such as those established by the Resource Conservation and Recovery Act (RCRA) in the United States.[7][8]
The role of laboratory personnel is to ensure the safe and compliant collection, segregation, and storage of the waste stream prior to its pickup.
Step-by-Step Waste Management Protocol
This protocol outlines the necessary steps from the moment waste is generated to its final handover to a disposal service.
Step 1: Immediate Personal Protective Equipment (PPE)
Before handling the waste, ensure you are wearing the appropriate PPE. This is non-negotiable.
Eye Protection : Wear tightly fitting safety goggles or a face shield approved under government standards like NIOSH (US) or EN 166 (EU).[1][3]
Hand Protection : Use chemical-resistant gloves (e.g., nitrile or neoprene). Gloves must be inspected for integrity before each use.[1][3]
Body Protection : A standard laboratory coat and closed-toe shoes are mandatory. An impervious apron may be required for larger quantities.[1]
Work Area : All handling of ethyl phenylphosphinate waste should occur within a certified chemical fume hood to prevent inhalation of any vapors.[9]
Step 2: Waste Collection and Segregation
Proper segregation is critical to prevent dangerous chemical reactions within the waste container.
Designate a Waste Container : Use a dedicated, leak-proof container made of a compatible material such as glass or high-density polyethylene (HDPE).[9] The container must have a secure, tight-fitting lid.
Label Correctly : The container must be clearly labeled as "Hazardous Waste." The label must include:
The full chemical name: "Ethyl Phenylphosphinate" or "Phosphinic acid, ethyl-, phenyl ester".
The associated hazards (e.g., "Harmful," "Irritant").
The date waste was first added.
Segregate Incompatibles : Do not mix ethyl phenylphosphinate waste with strong oxidizing agents.[3] Keep this waste stream separate from other chemical wastes like strong acids, bases, or chlorinated solvents unless you have explicit guidance from your institution's Environmental Health and Safety (EHS) department.
Step 3: Managing Contaminated Materials and Spills
Any materials that come into contact with ethyl phenylphosphinate are considered contaminated and must be disposed of as hazardous waste.
Contaminated Solids : This includes used gloves, absorbent pads, and weighing papers. Place these items in a sealed, clearly labeled plastic bag before adding them to the designated solid hazardous waste container.
Spill Management : In the event of a spill:
Ensure the area is well-ventilated, preferably within a fume hood.
Wearing full PPE, contain the spill with a non-combustible absorbent material like sand, vermiculite, or commercial sorbent pads.
Carefully collect the absorbed material using non-sparking tools and place it into your designated hazardous waste container.[5]
Clean the spill area with soap and water, collecting the cleaning materials for disposal as hazardous waste.[3]
Crucially, prevent any spilled material or cleanup runoff from entering drains or sewers. [1][3]
Step 4: Temporary Storage in the Laboratory
Proper storage while awaiting pickup is essential for safety.
Location : Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[3][5] This area should be away from heat sources and direct sunlight.
Secondary Containment : Place the waste container inside a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks.
Container Integrity : Keep the container tightly closed except when adding waste.[3] If the container was opened, it must be carefully resealed to prevent leakage.[2][3]
The logical flow for managing ethyl phenylphosphinate waste is summarized in the diagram below.
As researchers and drug development professionals push the boundaries of synthetic chemistry, the safe handling of organophosphorus compounds becomes paramount. Phosphinic acid, ethyl-, phenyl ester (also known as Phenyl...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers and drug development professionals push the boundaries of synthetic chemistry, the safe handling of organophosphorus compounds becomes paramount. Phosphinic acid, ethyl-, phenyl ester (also known as Phenyl ethylphosphinate, CAS: 21162-06-1) and its structural isomer Ethyl phenylphosphinate (CAS: 2511-09-3) are highly reactive intermediates used in complex catalytic syntheses.
This guide transcends basic safety data sheets by providing the mechanistic causality behind each safety protocol. By understanding why specific precautions are necessary, laboratories can build self-validating safety systems that ensure uncompromising operational rigor and personnel protection.
Chemical Identity & Hazard Profiling
Understanding the physicochemical properties of this compound is the first step in risk mitigation. The structural presence of the esterified phosphorus dictates its reactivity, particularly its susceptibility to hydrolysis and its potential as an irritant.
Unique identifiers for safety tracking and inventory management[1].
Molecular Weight
170.15 g/mol
Critical for precise stoichiometric calculations in catalytic reactions.
Boiling Point
94-95 °C (at 1 mm Hg)
High BP under vacuum indicates low volatility at STP; however, heating generates hazardous, irritating vapors.
Density
1.129 g/mL at 25 °C
Heavier than water; dictates phase separation expectations during aqueous workup.
Hazard Codes
H302, H315, H319, H335
Dictates strict PPE and fume hood requirements due to acute oral toxicity and severe irritation to skin, eyes, and respiratory tracts[2].
Mechanistic Toxicology & Biological Impact
While phosphinic acid esters are generally less potent acetylcholinesterase inhibitors than their phosphate counterparts, they still present significant biological hazards. The primary toxicological mechanism involves dermal or respiratory exposure leading to cellular binding, resulting in severe irritation. Furthermore, environmental exposure to atmospheric moisture triggers hydrolysis, degrading the compound into ethylphosphinic acid and phenol, which presents secondary toxicity and catalytic poisoning risks.
Fig 1. Exposure pathways and hydrolysis mechanism of the phosphinate ester.
The PPE Matrix & Engineering Controls
Do not rely on generic laboratory apparel. The lipophilic nature of organophosphorus esters requires targeted barrier protection.
Table 2: Personal Protective Equipment (PPE) Matrix
Prevents severe corneal irritation (H319) from liquid splashes. Standard safety glasses are insufficient[2].
Respiratory
Multi-purpose Cartridge (US) / ABEK
Captures aerosolized particles and organic vapors (H335) during transfers outside closed systems.
Body Protection
Flame-Retardant Lab Coat
Mitigates fire risk, as the chemical is classified as a combustible liquid (Storage Class 10).
Operational Workflows: Safe Handling & Experimental Use
Phosphinic acid, ethyl-, phenyl ester is frequently utilized in palladium-catalyzed regioselective Markovnikov addition reactions with terminal alkynes. The following protocol ensures a self-validating, moisture-free environment to preserve catalyst integrity and prevent hazardous hydrolysis.
Protocol: Inert-Atmosphere Setup for Catalytic Addition
Apparatus Preparation: Flame-dry a Schlenk flask under vacuum, then backfill with Argon.
Causality: Phosphinates hydrolyze in the presence of atmospheric moisture, yielding phenol and phosphinic acids that poison the Pd catalyst.
Validation Check: Ensure the Schlenk line bubbler indicates a steady positive pressure of Argon. A lack of bubbling indicates a system leak.
Reagent Charging: Add the Palladium-1,2-bis(diphenylphosphino)ethane complex (catalyst) against a positive flow of Argon.
Solvent and Substrate Addition: Add anhydrous solvent and the terminal alkyne. Transfer the Phosphinic acid, ethyl-, phenyl ester via a gas-tight syringe.
Validation Check: Inspect the syringe for any cloudiness during transfer, which would indicate premature moisture exposure.
Reaction Execution: Stir the mixture at the designated temperature within a certified fume hood.
Quenching: Quench the reaction carefully with saturated aqueous
NH4Cl
.
Causality: Mildly acidic quenching neutralizes any unreacted phosphinate and stabilizes the final product without generating excessive heat.
Fig 2. Standard inert-atmosphere operational workflow for phosphinate ester handling.
Emergency Response & Chemical Disposal
In the event of a spill, standard aqueous cleanup methods are dangerous. The introduction of water to concentrated phosphinates can cause localized exothermic hydrolysis, vaporizing the compound and exacerbating inhalation risks.
Protocol: Step-by-Step Spill Response
Evacuation and Ventilation: Immediately evacuate personnel from the immediate area and maximize fume hood/room ventilation.
Containment: Apply an inert, dry absorbent such as vermiculite or dry sand to the spill perimeter, working inward.
Causality: Dry absorbents contain the combustible liquid without triggering exothermic hydrolysis.
Validation Check: Ensure no liquid is visibly spreading beyond the absorbent barrier before proceeding.
Neutralization: Carefully treat the absorbed residue with a mild alkaline solution (e.g., 5% sodium carbonate).
Causality: Base-catalyzed hydrolysis safely and predictably breaks the ester bond, converting the toxic/irritating ester into less harmful, water-soluble phosphinate salts and phenol.
Collection: Sweep the neutralized slurry into a sealed, properly labeled hazardous waste container for institutional disposal.
Fig 3. Step-by-step emergency spill response and neutralization protocol.
